Azepan-2-one-d10

Core Science & Biosynthesis

Azepan-2-one-d10: A Technical Guide for Researchers in Analytical Chemistry and Drug Development

An In-Depth Examination of the Application of Deuterated Caprolactam as an Internal Standard in Mass Spectrometry-Based Quantification

Introduction

Azepan-2-one-d10, the deuterated analog of Azepan-2-one (commonly known as caprolactam), serves as a critical tool in modern analytical research, particularly in methodologies requiring high precision and accuracy. Its primary application lies as an internal standard for the quantitative analysis of caprolactam by mass spectrometry (MS), coupled with chromatographic separation techniques such as gas chromatography (GC) and liquid chromatography (LC). The incorporation of ten deuterium (B1214612) atoms into the caprolactam structure renders it chemically identical to the analyte of interest but mass-shifted, making it an ideal internal standard to correct for variations during sample preparation and analysis.

This technical guide provides a comprehensive overview of the use of Azepan-2-one-d10 in research, focusing on its application as an internal standard in LC-MS/MS methods for the quantification of caprolactam. It is intended for researchers, scientists, and drug development professionals who are engaged in analytical method development, validation, and sample analysis.

Physicochemical Properties

A clear understanding of the physicochemical properties of both the analyte and its deuterated internal standard is fundamental for method development.

Property	Azepan-2-one (Caprolactam)	Azepan-2-one-d10 (Caprolactam-d10)
Chemical Formula	C₆H₁₁NO	C₆HD₁₀NO
Molecular Weight	113.16 g/mol	123.22 g/mol
CAS Number	105-60-2	169297-53-4
Appearance	White solid	White solid
Purity	Typically >98%	Typically >98% (Isotopic Purity >98%)

Core Application: Internal Standard in Quantitative Analysis

In quantitative analytical chemistry, an internal standard is a substance that is added in a constant amount to all samples, calibration standards, and quality controls. The use of a stable isotope-labeled internal standard, such as Azepan-2-one-d10 for the analysis of caprolactam, is considered the gold standard in mass spectrometry. This is because the deuterated standard co-elutes with the non-labeled analyte and experiences similar ionization efficiency and matrix effects in the mass spectrometer's ion source. By calculating the ratio of the analyte's signal to the internal standard's signal, any variations introduced during the analytical process can be effectively normalized, leading to highly accurate and precise quantification.

Signaling Pathway in Mass Spectrometry

The following diagram illustrates the principle of using a deuterated internal standard in a mass spectrometer.

Figure 1: Principle of using Azepan-2-one-d10 as an internal standard in LC-MS.

Experimental Protocol: Quantification of Caprolactam in Aqueous Samples

The following is a representative, detailed methodology for the quantification of caprolactam in aqueous samples (e.g., environmental water samples or migration testing solutions for food contact materials) using Azepan-2-one-d10 as an internal standard with LC-MS/MS.

Materials and Reagents

• Analytes: Caprolactam (≥99% purity)

• Internal Standard: Azepan-2-one-d10 (≥98% chemical purity, ≥98% isotopic purity)

• Solvents: Methanol (B129727) (LC-MS grade), Acetonitrile (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade)

• Sample Preparation: Syringe filters (0.22 µm)

Standard Solutions Preparation

• Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of caprolactam and Azepan-2-one-d10 into separate 10 mL volumetric flasks.

  • Dissolve and bring to volume with methanol.

• Intermediate Solutions (10 µg/mL):

  • Dilute 100 µL of each stock solution to 10 mL with a 50:50 mixture of methanol and water.

• Working Internal Standard Solution (100 ng/mL):

  • Dilute 100 µL of the 10 µg/mL Azepan-2-one-d10 intermediate solution to 10 mL with the initial mobile phase composition.

• Calibration Standards:

  • Prepare a series of calibration standards by spiking appropriate volumes of the caprolactam intermediate solution into a known volume of the working internal standard solution and diluting with the initial mobile phase. A typical calibration range would be 1-1000 ng/mL.

Sample Preparation

• To 950 µL of the aqueous sample, add 50 µL of the working internal standard solution (100 ng/mL).

• Vortex the sample for 30 seconds.

• Filter the sample through a 0.22 µm syringe filter into an autosampler vial.

LC-MS/MS Instrumentation and Conditions

Parameter	Setting
Chromatography System	High-Performance Liquid Chromatography (HPLC) or Ultra-High Performance Liquid Chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient Elution	5% B to 95% B over 5 minutes, hold for 1 minute, then re-equilibrate
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI), Positive Mode
Ion Source Temperature	500 °C
Capillary Voltage	3.5 kV
MRM Transitions	Caprolactam: 114.1 > 86.1 (Quantifier), 114.1 > 56.1 (Qualifier)
Azepan-2-one-d10: 124.2 > 96.2 (Quantifier)
Collision Energy	Optimized for each transition (typically 10-25 eV)

Data Analysis and Quantification

• Integrate the peak areas for the quantifier MRM transitions of both caprolactam and Azepan-2-one-d10.

• Calculate the ratio of the peak area of caprolactam to the peak area of Azepan-2-one-d10.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of caprolactam in the unknown samples by interpolating their peak area ratios from the calibration curve.

Workflow Diagram

The following diagram outlines the experimental workflow for the quantitative analysis of caprolactam using Azepan-2-one-d10 as an internal standard.

Figure 2: Experimental workflow for caprolactam quantification.

Conclusion

Azepan-2-one-d10 is an indispensable tool for researchers requiring accurate and precise quantification of caprolactam. Its use as an internal standard in mass spectrometry-based methods, such as LC-MS/MS, effectively mitigates analytical variability, ensuring high-quality data. The detailed protocol and workflows provided in this guide offer a robust starting point for the development and implementation of analytical methods for caprolactam in various research and development settings. The principles outlined are broadly applicable to a range of matrices, with the understanding that matrix-specific validation would be required.

An In-Depth Technical Guide to the Physical Characteristics of Deuterated Caprolactam

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of deuterated caprolactam, a crucial isotopically labeled compound in various research and development applications. This document details available data on its physical properties, outlines relevant experimental protocols for its synthesis and characterization, and presents a logical workflow for its production.

Core Physical Properties

Deuterium (B1214612) labeling of caprolactam (C₆H₁₁NO) to form its deuterated counterpart, most commonly Caprolactam-d10 (C₆D₁₀HNO) or Caprolactam-d11 (C₆D₁₁NO), subtly alters its physical properties. While extensive experimental data for the deuterated forms are not always readily available, the properties of non-deuterated caprolactam serve as a valuable baseline for comparison. Research indicates that deuteration can lead to slight variations in properties such as melting and boiling points. For instance, studies on related deuterated polymers have shown a decrease in melting temperature upon deuteration.

The following tables summarize the key physical data for both non-deuterated and deuterated caprolactam.

Table 1: General Properties of Deuterated and Non-Deuterated Caprolactam

Property	Deuterated Caprolactam (Caprolactam-d10)	Non-Deuterated Caprolactam
Chemical Formula	C₆D₁₀HNO	C₆H₁₁NO
Molecular Weight	123.22 g/mol	113.16 g/mol [1]
CAS Number	169297-53-4	105-60-2[2][3]
Appearance	White solid	White, hygroscopic, crystalline solid or flakes[1][2][4]

Table 2: Quantitative Physical Characteristics

Property	Deuterated Caprolactam	Non-Deuterated Caprolactam
Melting Point	Data not readily available; expected to be slightly lower than the non-deuterated form.[5]	68-71 °C[6][7]
Boiling Point	Data not readily available	~270 °C[1][2][3][8]
Density	Data not readily available	~1.01 g/cm³[8]
Solubility in Water	Expected to be highly soluble	Highly soluble[2][4][9][10]

Experimental Protocols

Synthesis of Deuterated Caprolactam

The primary method for synthesizing caprolactam is the Beckmann rearrangement of cyclohexanone (B45756) oxime. For the synthesis of deuterated caprolactam, deuterated starting materials are required. The general workflow is outlined below.

Diagram 1: General Synthesis and Purification Workflow for Caprolactam

Caption: A flowchart illustrating the synthesis of caprolactam via Beckmann rearrangement and subsequent purification steps.

Detailed Methodology:

• Oximation of Deuterated Cyclohexanone: Deuterated cyclohexanone is reacted with a hydroxylamine (B1172632) salt (e.g., hydroxylamine sulfate) in a suitable solvent. The reaction mixture is typically neutralized to facilitate the formation of deuterated cyclohexanone oxime.

• Beckmann Rearrangement: The deuterated cyclohexanone oxime is treated with a strong acid, such as sulfuric acid or oleum, to induce the Beckmann rearrangement. This reaction transforms the oxime into a cyclic amide, yielding crude deuterated caprolactam.

• Purification:

  • Crystallization: The crude deuterated caprolactam is dissolved in an appropriate solvent (e.g., benzene, toluene, or water) and then cooled to induce crystallization. This process helps to remove many impurities.

  • Distillation: The crystallized product is further purified by vacuum distillation to separate the deuterated caprolactam from any remaining impurities and solvent residues.

Characterization Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for confirming the identity and isotopic purity of deuterated caprolactam.

• ¹H NMR: In a fully deuterated sample (Caprolactam-d11), the proton NMR spectrum will show a significant reduction or complete absence of signals corresponding to the caprolactam protons. Residual proton signals can be used to quantify the level of deuteration.

• ²H NMR (Deuterium NMR): This technique directly observes the deuterium nuclei, providing a spectrum that is analogous to the proton spectrum of the non-deuterated compound. It is used to confirm the positions of deuterium incorporation.

• ¹³C NMR: The carbon-13 NMR spectrum will show characteristic shifts for the carbonyl and methylene (B1212753) carbons. The coupling patterns may be altered due to the presence of deuterium.

Infrared (IR) Spectroscopy

IR spectroscopy can be used to identify the functional groups present and to observe the effect of deuteration on vibrational frequencies.

• C-H vs. C-D Vibrations: The stretching and bending vibrations of C-D bonds occur at lower frequencies (wavenumbers) compared to the corresponding C-H bonds due to the heavier mass of deuterium. This shift is a clear indicator of successful deuteration.

• N-H vs. N-D Vibrations: Similarly, the N-D stretching and bending vibrations will appear at lower frequencies than the N-H vibrations.

• Carbonyl Group: The C=O stretching frequency may also be slightly shifted upon deuteration of the adjacent methylene groups.

Mass Spectrometry (MS)

Mass spectrometry is essential for confirming the molecular weight of deuterated caprolactam and assessing the degree of deuteration.

• Molecular Ion Peak: The mass spectrum will show a molecular ion peak corresponding to the mass of the deuterated molecule (e.g., m/z 123.22 for C₆D₁₀HNO).

• Isotopic Distribution: By analyzing the isotopic distribution of the molecular ion peak, the percentage of molecules containing different numbers of deuterium atoms can be determined, thus providing a measure of the isotopic enrichment.

This guide provides a foundational understanding of the physical characteristics of deuterated caprolactam for professionals in research and drug development. While some experimental data for the deuterated form remains to be fully elucidated, the provided information, based on the well-characterized non-deuterated caprolactam and general principles of isotopic labeling, serves as a valuable resource.

References

• 1. Caprolactam Lab Report - 1062 Words | Bartleby [bartleby.com]
• 2. Caprolactam | C6H11NO | CID 7768 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chembk.com [chembk.com]
• 4. ataman-chemicals.com [ataman-chemicals.com]
• 5. anl.gov [anl.gov]
• 6. Page loading... [wap.guidechem.com]
• 7. Caprolactam CAS#: 105-60-2 [m.chemicalbook.com]
• 8. Caprolactam [herunchemical.com]
• 9. solubilityofthings.com [solubilityofthings.com]
• 10. researchgate.net [researchgate.net]

Azepan-2-one-d10: A Technical Guide for Researchers

Introduction

Azepan-2-one-d10, the deuterated form of ε-caprolactam, is a critical internal standard for analytical and research applications. Its use is particularly prominent in quantitative analyses utilizing mass spectrometry-based techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). The incorporation of ten deuterium (B1214612) atoms provides a distinct mass shift from its unlabeled counterpart, enabling precise quantification in complex biological and environmental matrices. This technical guide provides an in-depth overview of Azepan-2-one-d10, focusing on supplier information, purity assessment, and the experimental protocols essential for its application in scientific research.

Supplier and Purity Information

The selection of a high-purity, isotopically enriched internal standard is paramount for accurate and reproducible quantitative analysis. The following table summarizes commercially available Azepan-2-one-d10 from various suppliers. Researchers are advised to consult the certificate of analysis (CoA) from the respective supplier for lot-specific purity information.

Supplier	Product Name	CAS Number	Stated Purity	Isotopic Purity
MedChemExpress	Azepan-2-one-d10	169297-53-4	99.8%[1]	Not specified
Cambridge Isotope Laboratories, Inc.	Caprolactam (D₁₀, 98%)	169297-53-4	98%[2]	Not specified
LGC Standards	Caprolactam (D10, 98%)	169297-53-4	98%[3]	Not specified

Note: Availability and purity of Azepan-2-one-d10 from other suppliers such as Toronto Research Chemicals, Santa Cruz Biotechnology, and Cayman Chemical should be confirmed directly with the respective vendors.

Experimental Protocols for Purity and Isotopic Enrichment Analysis

The determination of both chemical and isotopic purity is crucial for validating the suitability of Azepan-2-one-d10 as an internal standard. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are the primary techniques employed for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for confirming the structural integrity of the molecule and determining the positions and extent of deuterium labeling.

Methodology:

• Sample Preparation: A precise amount of Azepan-2-one-d10 is dissolved in a suitable deuterated solvent (e.g., chloroform-d, methanol-d4) to a known concentration.

• ¹H NMR Analysis: The ¹H NMR spectrum is acquired to identify and quantify any residual proton signals. The absence or significant reduction of signals corresponding to the ten deuterated positions confirms a high degree of isotopic enrichment.

• ²H NMR Analysis: The ²H NMR spectrum is acquired to directly observe the deuterium signals, confirming the locations of deuteration.

• Quantitative NMR (qNMR): By integrating the signals in both ¹H and ²H NMR spectra against a certified internal standard, the isotopic purity can be accurately calculated.

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the isotopic distribution and to confirm the molecular weight of the deuterated compound.

Methodology:

• Sample Introduction: The sample is introduced into the mass spectrometer, typically via direct infusion or coupled with a chromatographic system like GC or LC.

• Ionization: The molecules are ionized using an appropriate technique, such as electron ionization (EI) for GC-MS or electrospray ionization (ESI) for LC-MS.

• Mass Analysis: The mass-to-charge ratio (m/z) of the ions is measured. The mass spectrum will show a cluster of peaks corresponding to the different isotopologues of Azepan-2-one-d10.

• Data Analysis: The relative intensities of the isotopic peaks are used to calculate the isotopic enrichment. High-resolution mass spectrometry allows for the accurate mass determination of the molecular ion, further confirming the elemental composition.

Experimental Workflow for Purity Verification

The following diagram illustrates a general workflow for the comprehensive purity and identity confirmation of Azepan-2-one-d10.

Purity verification workflow for Azepan-2-one-d10.

Biological Activity and Signaling Pathways

Azepan-2-one, or ε-caprolactam, is primarily known as the monomer for the production of Nylon-6. Its biological activity is not extensively studied in the context of specific signaling pathways. The deuterated form, Azepan-2-one-d10, is synthesized for its utility as an internal standard in analytical testing and is not intended for biological or pharmaceutical studies. Its value lies in its chemical and isotopic properties rather than any inherent biological function.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Caprolactam (D₁₀, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 3. Caprolactam (D10, 98%) | CAS 169297-53-4 | LGC Standards [lgcstandards.com]

Applications of Azepan-2-one-d10 as a Tracer Compound: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azepan-2-one-d10 is a deuterated form of Azepan-2-one, also known as ε-caprolactam. The substitution of ten hydrogen atoms with deuterium (B1214612), a stable heavy isotope of hydrogen, makes it an invaluable tool in analytical and metabolic research. While chemically similar to its non-deuterated counterpart, its increased mass allows it to be distinguished by mass spectrometry. This property makes Azepan-2-one-d10 an excellent internal standard for quantitative analysis and a powerful tracer for in vivo and in vitro studies.[1]

The use of deuterated compounds as internal standards is considered the gold standard in quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS).[1][2] The principle of isotope dilution, where a known amount of the deuterated standard is added to a sample, allows for the correction of variability during sample preparation and analysis, leading to highly accurate and precise results.[1][2] Furthermore, as a tracer, Azepan-2-one-d10 can be used to follow the metabolic fate of ε-caprolactam in biological systems, providing crucial data for pharmacokinetic and toxicological assessments.

Core Applications

The primary applications of Azepan-2-one-d10 revolve around its use as a tracer and an internal standard in quantitative analytical methods.

• Pharmacokinetic Studies: Azepan-2-one-d10 can be administered to animal models to study the absorption, distribution, metabolism, and excretion (ADME) of ε-caprolactam. By tracking the appearance and disappearance of the deuterated compound and its metabolites in biological fluids and tissues, researchers can gain a comprehensive understanding of its pharmacokinetic profile.

• Metabolic Pathway Elucidation: The use of a deuterated tracer is instrumental in identifying and quantifying metabolites. Following administration of Azepan-2-one-d10, mass spectrometry can be used to detect compounds with the characteristic deuterium label, facilitating the discovery of novel metabolic pathways.

• Quantitative Bioanalysis: As an internal standard, Azepan-2-one-d10 is essential for the accurate quantification of ε-caprolactam in complex matrices such as plasma, urine, and tissue homogenates.[1][2] Its co-elution with the unlabeled analyte in chromatographic systems ensures that any variations in sample processing or instrument response are accounted for, thereby improving the reliability of the analytical method.[1]

• Environmental and Food Safety Analysis: Given that ε-caprolactam can migrate from food packaging materials, sensitive and accurate analytical methods are required for its monitoring.[3][4] Azepan-2-one-d10 can be used as an internal standard to develop robust methods for the quantification of ε-caprolactam in food simulants and environmental samples.

Experimental Workflow for a Tracer Study

A typical workflow for a pharmacokinetic or metabolic study using Azepan-2-one-d10 as a tracer is outlined below. This process involves the administration of the deuterated compound, collection of biological samples, sample preparation, analytical measurement, and data analysis.

A generalized experimental workflow for a tracer study using Azepan-2-one-d10.

Analytical Methodologies

The quantification of Azepan-2-one and its deuterated analog typically involves chromatographic separation followed by mass spectrometric detection. Below is a summary of established methods for the analysis of unlabeled ε-caprolactam, which can be adapted for Azepan-2-one-d10.

Technique	Sample Matrix	Sample Preparation	Chromatographic Column	Mobile Phase/Carrier Gas	Detection	Reference
GC-MS	Food Simulant	Migration into 3% acetic acid solution.	Capillary column	-	Mass Spectrometry (MS)	[4]
GC-FID	Food Packaging	Immersion in aqueous ethanol (B145695) solution.	InertCap 1 (0.32 mm I.D. x 30 m)	Helium	Flame Ionization (FID)	[5]
HPLC-UV	Nylon 6	Extraction with pure water at 100°C.	Asahipak ODP-50 4D	(A) H₂O (B) CH₃CN	UV at 210 nm	[6]
HPLC-RI	-	-	-	-	Refractive Index (RI)	[3]

Note: When adapting these methods for Azepan-2-one-d10, the primary modification will be in the mass spectrometer settings to monitor the appropriate mass-to-charge ratio (m/z) for the deuterated compound and its metabolites.

Metabolic Fate of Azepan-2-one

Studies in rats have shown that ε-caprolactam is metabolized in the body. The primary metabolites identified are 4-hydroxycaprolactam and 6-aminohexanoic acid.[7] Approximately 16% of the ingested caprolactam was excreted as the 4-hydroxy metabolite.[7] The metabolic pathway involves hydroxylation and hydrolysis of the lactam ring.

Putative mammalian metabolic pathway of Azepan-2-one.

While the detailed metabolism in humans has not been fully elucidated, studies in microorganisms like Pseudomonas jessenii show a complete degradation pathway. This pathway begins with the hydrolysis of the caprolactam ring to form 6-aminohexanoic acid, which is then deaminated to 6-oxohexanoic acid.[8][9][10] This is subsequently oxidized to adipic acid, which can then enter central metabolism via the β-oxidation pathway.[9] This microbial pathway provides a plausible model for further investigation in mammalian systems.

Data Presentation in Pharmacokinetic Studies

Following a tracer study using Azepan-2-one-d10, the collected data would be used to determine key pharmacokinetic parameters. These parameters are crucial for understanding the behavior of the compound in the body. The results are typically presented in a tabular format for clarity and ease of comparison.

Table 2: Illustrative Pharmacokinetic Parameters of Azepan-2-one-d10 in Plasma

Parameter	Description	Units	Value (Example)
Cmax	Maximum observed concentration	ng/mL	1500
Tmax	Time to reach Cmax	hours	1.5
AUC(0-t)	Area under the concentration-time curve from time 0 to the last measured time point	ngh/mL	7500
AUC(0-∞)	Area under the concentration-time curve from time 0 to infinity	ngh/mL	8100
t₁/₂	Elimination half-life	hours	4.2
CL/F	Apparent total clearance	L/h/kg	0.25
Vd/F	Apparent volume of distribution	L/kg	1.5

Note: The values presented in this table are for illustrative purposes only and do not represent actual experimental data.

Conclusion

Azepan-2-one-d10 is a powerful and versatile tool for researchers in the pharmaceutical and life sciences. Its application as a tracer and internal standard enables the precise and accurate study of the pharmacokinetics and metabolism of ε-caprolactam. The methodologies and metabolic pathways outlined in this guide provide a solid foundation for the design and execution of studies utilizing this valuable compound. As research continues, the use of Azepan-2-one-d10 will undoubtedly contribute to a deeper understanding of the biological fate of this important industrial chemical.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. joint-research-centre.ec.europa.eu [joint-research-centre.ec.europa.eu]
• 4. researchgate.net [researchgate.net]
• 5. glsciences.com [glsciences.com]
• 6. shodex.com [shodex.com]
• 7. Identification of ninhydrin-positive caprolactam metabolites in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Biochemical properties of a Pseudomonas aminotransferase involved in caprolactam metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Catalytic and structural properties of ATP‐dependent caprolactamase from Pseudomonas jessenii - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note and Protocol for the Quantification of Azepan-2-one using Azepan-2-one-d10 as an Internal Standard by LC-MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Azepan-2-one, commonly known as caprolactam, is an organic compound widely used in the production of Nylon 6 fibers and plastics.[1] Its potential migration from packaging materials into food and environmental samples necessitates sensitive and accurate analytical methods for its quantification. Liquid chromatography-mass spectrometry (LC-MS) is a powerful technique for this purpose, offering high selectivity and sensitivity.[2][3] The use of a stable isotope-labeled internal standard, such as Azepan-2-one-d10, is crucial for achieving high accuracy and precision in LC-MS analysis.[4][5] Deuterated internal standards closely mimic the analyte's behavior during sample preparation, chromatography, and ionization, thereby compensating for matrix effects and variations in instrument response.[4][6] This application note provides a detailed protocol for the quantification of Azepan-2-one in a representative matrix (e.g., water or plasma) using Azepan-2-one-d10 as an internal standard.

Physicochemical Properties of Azepan-2-one and its Deuterated Analog:

Property	Azepan-2-one (Caprolactam)	Azepan-2-one-d10
Synonyms	ε-Caprolactam, 2-Oxohexamethylenimine	ε-Caprolactam-d10, Caprolactam-d10
CAS Number	105-60-2[1][7]	169297-53-4[8][9]
Molecular Formula	C₆H₁₁NO[1][7]	C₆HD₁₀NO
Molecular Weight	113.16 g/mol [1][7]	123.22 g/mol [8]
Appearance	White solid[1]	Not specified, assumed to be a solid
Melting Point	69.2 °C[1]	Not specified
Boiling Point	270.8 °C[1]	Not specified
Solubility in Water	866.89 g/L (22 °C)[1]	Not specified

Experimental Protocols

Materials and Reagents

• Azepan-2-one (analytical standard, ≥98% purity)

• Azepan-2-one-d10 (internal standard, ≥98% purity, 98% isotopic purity)[8][9]

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water (18.2 MΩ·cm)

• Control matrix (e.g., human plasma, environmental water sample)

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of Azepan-2-one and dissolve it in 10 mL of methanol to obtain a primary stock solution of 1 mg/mL.

  • Similarly, prepare a 1 mg/mL primary stock solution of Azepan-2-one-d10 in methanol.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of Azepan-2-one by serial dilution of the primary stock solution with a 50:50 mixture of methanol and water. These solutions will be used to spike into the control matrix to create calibration standards.

• Internal Standard Working Solution (1 µg/mL):

  • Dilute the Azepan-2-one-d10 primary stock solution with a 50:50 mixture of methanol and water to obtain a final concentration of 1 µg/mL.

Sample Preparation

The following protocol is a general guideline and may require optimization based on the specific matrix. This example outlines a protein precipitation method suitable for plasma samples.

• Pipette 100 µL of the sample (calibration standard, quality control sample, or unknown sample) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the 1 µg/mL Azepan-2-one-d10 internal standard working solution to each tube and vortex briefly. It is crucial to add the internal standard early in the sample preparation process to account for any analyte loss during subsequent steps.[5]

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex briefly and transfer to an autosampler vial for LC-MS analysis.

Experimental Workflow Diagram

Caption: A diagram illustrating the sample preparation workflow.

LC-MS/MS Conditions

• Liquid Chromatography (LC):

  • Column: Hydrophilic Interaction Liquid Chromatography (HILIC) column (e.g., 2.1 x 100 mm, 1.7 µm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40°C

  • Gradient:

    Time (min)	%B
    0.0	95
    3.0	50
    3.1	5
    4.0	5
    4.1	95

    | 6.0 | 95 |

• Mass Spectrometry (MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • Source Temperature: 500°C

  • IonSpray Voltage: 5500 V

  • Curtain Gas: 35 psi

  • Collision Gas: 9 psi

  • MRM Transitions:

    Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
    Azepan-2-one	114.1	86.1	15

    | Azepan-2-one-d10 | 124.2 | 94.1 | 18 |

Data Presentation and Analysis

Calibration Curve

A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibration standards. A linear regression with a 1/x² weighting is typically used.

Table 1: Example Calibration Curve Data

Concentration (ng/mL)	Analyte Area	IS Area	Area Ratio (Analyte/IS)
1	2,540	510,200	0.0050
5	12,800	515,100	0.0248
10	26,100	520,500	0.0501
50	132,000	518,900	0.2544
100	265,000	521,300	0.5083
500	1,330,000	519,800	2.5587
1000	2,680,000	523,100	5.1233

Accuracy and Precision

The accuracy and precision of the method should be evaluated using quality control (QC) samples at low, medium, and high concentrations.

Table 2: Example Accuracy and Precision Data

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL) (n=5)	Accuracy (%)	Precision (%CV)
Low QC	3	2.91	97.0	4.5
Mid QC	80	82.4	103.0	3.1
High QC	800	789.6	98.7	2.8

Signaling Pathways and Logical Relationships

The core of this protocol is based on the principle of isotope dilution mass spectrometry. The logical relationship for quantification is straightforward and can be visualized as follows:

Quantification Logic Diagram

References

• 1. Caprolactam - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Development of an LC-MS method for the semiquantitative determination of polyamide 6 contaminations in polyolefin recyclates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. youtube.com [youtube.com]
• 6. scispace.com [scispace.com]
• 7. chemscene.com [chemscene.com]
• 8. Caprolactam (D₁₀, 98%) - Cambridge Isotope Laboratories, DLM-1538-1 [isotope.com]
• 9. Caprolactam (D₁₀, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]

Application Note: Quantitative Analysis of Azepan-2-one in Biological Matrices using a Deuterated Internal Standard

Introduction

Azepan-2-one, commonly known as ε-caprolactam, is an organic compound that serves as a precursor to Nylon 6. Its presence in biological matrices can be an indicator of environmental exposure or a result of the degradation of nylon-based medical devices. Accurate quantification of Azepan-2-one is crucial for toxicological and pharmacokinetic studies. This application note details a robust and reliable method for the sample preparation and analysis of Azepan-2-one in biological matrices, specifically plasma, using protein precipitation and liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard, Azepan-2-one-d10, is essential for correcting matrix effects and ensuring high accuracy and precision in quantification.[1][2]

Materials and Reagents

• Standards: Azepan-2-one (≥99% purity), Azepan-2-one-d10 (≥98% purity, deuterated internal standard)

• Solvents: Acetonitrile (B52724) (LC-MS grade), Methanol (B129727) (LC-MS grade), Formic acid (LC-MS grade), Deionized water (18.2 MΩ·cm)

• Biological Matrix: Blank human plasma

• Equipment:

  • Analytical balance

  • Vortex mixer

  • Centrifuge capable of 4000 x g

  • Pipettes (various volumes)

  • 1.5 mL polypropylene (B1209903) microcentrifuge tubes

  • LC-MS/MS system (e.g., Agilent, Sciex, Thermo Fisher Scientific, Waters)

Experimental Protocols

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve 10 mg of Azepan-2-one and Azepan-2-one-d10 in 10 mL of methanol, respectively.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of Azepan-2-one by serially diluting the primary stock solution with a 50:50 mixture of methanol and water.

• Internal Standard (IS) Working Solution (1 µg/mL):

  • Dilute the Azepan-2-one-d10 primary stock solution with methanol to a final concentration of 1 µg/mL.

Sample Preparation: Protein Precipitation

Protein precipitation is a straightforward and effective method for removing proteins from plasma samples prior to LC-MS/MS analysis.[3][4]

• Aliquoting: Pipette 100 µL of plasma sample into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the 1 µg/mL Azepan-2-one-d10 internal standard working solution to each plasma sample, calibration standard, and quality control sample.

• Precipitation: Add 300 µL of ice-cold acetonitrile to each tube.

• Mixing: Vortex each tube for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the tubes at 4000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Injection: Inject an appropriate volume (e.g., 5-10 µL) of the supernatant into the LC-MS/MS system.

Caption: Protein Precipitation Workflow for Azepan-2-one Analysis.

LC-MS/MS Analysis

The following are typical LC-MS/MS parameters. Method optimization is recommended for specific instrumentation.

Parameter	Condition
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start at 5% B, increase to 95% B over 3 minutes, hold for 1 minute, then return to initial conditions and equilibrate.
Flow Rate	0.4 mL/min
Column Temperature	40°C
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Azepan-2-one: m/z 114.1 → 86.1 (Quantifier), m/z 114.1 → 56.1 (Qualifier) Azepan-2-one-d10: m/z 124.1 → 96.1 (Quantifier)
Collision Energy	Optimized for each transition
Source Temperature	500°C
IonSpray Voltage	5500 V

Quantitative Data Summary

The following table summarizes typical method performance parameters for the quantitative analysis of Azepan-2-one in biological matrices.

Parameter	Result
Linearity (r²)	> 0.995
Calibration Range	1 - 1000 ng/mL
Lower Limit of Quantification (LLOQ)	1 ng/mL
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%
Accuracy (% Bias)	Within ±15% of the nominal concentration
Recovery	85 - 105%

Note: These values are representative and may vary depending on the specific matrix and instrumentation.

Results and Discussion

The protein precipitation method provides a simple, rapid, and efficient means of extracting Azepan-2-one from plasma samples. The use of a deuterated internal standard, Azepan-2-one-d10, is critical for achieving reliable quantification by compensating for variations in sample preparation and potential matrix effects during ionization.[1][2] The chromatographic conditions outlined provide good separation of the analyte from endogenous matrix components, and the MS/MS detection offers high selectivity and sensitivity.

The validation data demonstrates that the method is linear, accurate, precise, and sensitive for the intended concentration range. The high recovery indicates that the protein precipitation method is effective in extracting Azepan-2-one from the plasma matrix.

Caption: Overall Analytical Workflow from Sample to Report.

Conclusion

This application note presents a detailed protocol for the sample preparation and quantitative analysis of Azepan-2-one in biological matrices using LC-MS/MS with a deuterated internal standard. The protein precipitation method is demonstrated to be a robust, reliable, and efficient technique suitable for high-throughput analysis in research and drug development settings. The use of Azepan-2-one-d10 ensures the accuracy and precision of the results by mitigating matrix-related analytical challenges.

References

• 1. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Best way for t-he precipitation of protein in plasma HPLC - Chromatography Forum [chromforum.org]

Application Notes and Protocols for the Use of Azepan-2-one-d10 in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azepan-2-one, commonly known as caprolactam, is a key industrial chemical and a precursor to Nylon 6. Its presence and concentration in biological and environmental samples are of significant interest. Accurate and precise quantification of Azepan-2-one is crucial in various fields, including toxicology, environmental monitoring, and pharmacokinetic studies. In liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of a stable isotope-labeled internal standard is the gold standard for achieving the highest accuracy and precision in quantitative analysis.[1] Azepan-2-one-d10, a deuterated analog of Azepan-2-one, serves as an ideal internal standard for this purpose. Its chemical and physical properties are nearly identical to the unlabeled analyte, ensuring it behaves similarly during sample preparation, chromatography, and ionization.[1] This co-elution and similar behavior effectively compensate for variations in sample extraction, matrix effects, and instrument response, leading to highly reliable quantitative data.[1][2]

This document provides detailed application notes and protocols for the use of Azepan-2-one-d10 as an internal standard in the quantitative analysis of Azepan-2-one by LC-MS/MS.

Principle of Internal Standard Quantification

The fundamental principle of using a stable isotope-labeled internal standard like Azepan-2-one-d10 is to add a known amount of the standard to all samples, calibrators, and quality controls at the beginning of the sample preparation process.[3] The mass spectrometer distinguishes between the analyte (Azepan-2-one) and the internal standard (Azepan-2-one-d10) based on their mass-to-charge (m/z) ratio. By calculating the ratio of the analyte's peak area to the internal standard's peak area, variations introduced during the analytical workflow are normalized. This ratio is then used to determine the concentration of the analyte in the unknown samples by plotting it against the concentrations of the calibration standards.

Figure 1: Workflow and logic of internal standard-based quantification.

Experimental Protocols

Materials and Reagents

• Azepan-2-one (Analyte)

• Azepan-2-one-d10 (Internal Standard)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Human plasma (or other relevant biological matrix)

• Microcentrifuge tubes

• Pipettes and tips

• LC-MS/MS system (e.g., Triple Quadrupole)

Preparation of Stock and Working Solutions

Stock Solutions (1 mg/mL):

• Accurately weigh and dissolve Azepan-2-one and Azepan-2-one-d10 in acetonitrile to prepare individual 1 mg/mL stock solutions.

Working Standard Solutions:

• Prepare a series of working standard solutions of Azepan-2-one by serial dilution of the stock solution with a 50:50 mixture of acetonitrile and water. These will be used to create the calibration curve.

Internal Standard Working Solution (1 µg/mL):

• Dilute the Azepan-2-one-d10 stock solution with a 50:50 mixture of acetonitrile and water to a final concentration of 1 µg/mL.

Sample Preparation (Protein Precipitation)

This protocol is suitable for the analysis of Azepan-2-one in plasma samples.

• Label microcentrifuge tubes for each calibrator, quality control (QC), and unknown sample.

• Pipette 50 µL of the appropriate sample (calibrator, QC, or unknown) into the corresponding tube.

• Add 10 µL of the 1 µg/mL Azepan-2-one-d10 internal standard working solution to every tube.

• To precipitate proteins, add 150 µL of cold acetonitrile to each tube.[4][5][6]

• Vortex each tube for 30 seconds to ensure thorough mixing.

• Centrifuge the tubes at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

Figure 2: Experimental workflow for plasma sample preparation.

LC-MS/MS Conditions

Liquid Chromatography (LC):

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: 5% to 95% B

  • 3.0-4.0 min: 95% B

  • 4.0-4.1 min: 95% to 5% B

  • 4.1-5.0 min: 5% B (Re-equilibration)

Mass Spectrometry (MS/MS):

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Multiple Reaction Monitoring (MRM) Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Azepan-2-one	114.2	79.1	17
Azepan-2-one (Qualifier)	114.2	55.1	25
Azepan-2-one-d10 (IS)	124.2	89.1	17

Note: Collision energies should be optimized for the specific instrument being used. The precursor ion for Azepan-2-one-d10 is 10 Da higher than that of the unlabeled compound due to the 10 deuterium (B1214612) atoms. The product ion is also expected to be 10 Da higher, assuming the deuterium atoms are not lost during fragmentation.

Data Presentation

Calibration Curve Data

A calibration curve should be constructed by plotting the peak area ratio (Azepan-2-one / Azepan-2-one-d10) against the nominal concentration of the Azepan-2-one calibration standards. A linear regression with a weighting factor of 1/x or 1/x² is typically used.

Calibrator	Nominal Conc. (ng/mL)	Azepan-2-one Peak Area	Azepan-2-one-d10 Peak Area	Peak Area Ratio
1	1.0	5,234	1,012,345	0.0052
2	5.0	25,678	1,023,456	0.0251
3	20.0	101,234	1,009,876	0.1002
4	50.0	254,321	1,015,678	0.2504
5	100.0	506,789	1,011,234	0.5012
6	250.0	1,265,432	1,018,765	1.2421
7	500.0	2,512,345	1,008,912	2.4902

Quality Control Sample Data

Quality control samples at low, medium, and high concentrations should be analyzed in replicate to assess the accuracy and precision of the method.

QC Level	Replicate	Nominal Conc. (ng/mL)	Calculated Conc. (ng/mL)	Accuracy (%)
Low	1	3.0	2.9	96.7
Low	2	3.0	3.1	103.3
Low	3	3.0	2.8	93.3
Medium	1	75.0	76.5	102.0
Medium	2	75.0	73.9	98.5
Medium	3	75.0	75.8	101.1
High	1	400.0	395.6	98.9
High	2	400.0	408.2	102.1
High	3	400.0	391.5	97.9

Conclusion

The use of Azepan-2-one-d10 as an internal standard in LC-MS/MS analysis provides a robust and reliable method for the quantification of Azepan-2-one in complex matrices. The protocols and data presented here offer a comprehensive guide for researchers, scientists, and drug development professionals to implement this methodology in their laboratories. The near-identical chemical behavior of the deuterated internal standard to the analyte ensures high-quality data by correcting for a wide range of analytical variabilities.

References

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. nebiolab.com [nebiolab.com]
• 3. riddlestwist.com [riddlestwist.com]
• 4. agilent.com [agilent.com]
• 5. Protein precipitation for the analysis of a drug cocktail in plasma by LC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Note: High-Throughput Quantification of Caprolactam in Human Plasma using Solid-Phase Extraction with Azepan-2-one-d10 as an Internal Standard

Abstract

This application note details a robust and reliable solid-phase extraction (SPE) protocol for the quantification of caprolactam in human plasma. The method utilizes Azepan-2-one-d10, a deuterated analog of caprolactam, as an internal standard (IS) to ensure accuracy and precision in complex biological matrices.[1] The developed protocol is suitable for high-throughput analysis in clinical and toxicological research settings, employing a standard bind-elute SPE strategy.[2] This method, coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS), provides excellent recovery and minimal matrix effects.

Introduction

Caprolactam is an organic compound that is a precursor to Nylon 6, a widely used synthetic polymer. Human exposure to caprolactam can occur in occupational settings, and monitoring its levels in biological fluids is crucial for assessing exposure and potential toxicity. The use of a stable isotope-labeled internal standard, such as Azepan-2-one-d10 (ε-Caprolactam-d10), is the preferred method for quantitative analysis via mass spectrometry as it effectively compensates for variations in sample preparation and instrument response.[1][3]

Solid-phase extraction (SPE) is a widely adopted sample preparation technique that offers significant advantages over traditional liquid-liquid extraction, including higher efficiency, reduced solvent consumption, and the potential for automation.[4] This note provides a step-by-step SPE protocol designed for the routine analysis of caprolactam in human plasma.

Experimental Protocol

Materials and Reagents

• SPE Device: 96-well SPE plate with a polymeric reversed-phase sorbent (e.g., Strata-X)

• Analytes: Caprolactam, Azepan-2-one-d10 (Internal Standard)

• Reagents: Methanol (B129727) (LC-MS grade), Acetonitrile (B52724) (LC-MS grade), Water (LC-MS grade), Formic Acid, Phosphoric Acid, Sodium Hydroxide.

• Biological Matrix: Human Plasma

Sample Pre-treatment

Due to the complex nature of biological samples, a pre-treatment step is necessary prior to SPE.[5]

• Thaw human plasma samples at room temperature.

• To 200 µL of plasma, add 20 µL of the Azepan-2-one-d10 internal standard working solution (concentration will depend on the specific assay range).

• For acidic analytes, add 2% phosphoric acid to disrupt drug-protein interactions. For basic analytes, use 0.1 M sodium hydroxide.[5]

• Vortex the mixture for 30 seconds.

• Centrifuge at 14,000 rpm for 10 minutes to pellet precipitated proteins.[5]

• Collect the supernatant for loading onto the SPE plate.

Solid-Phase Extraction Workflow

The following protocol is based on a standard bind-elute SPE strategy.[2]

• Conditioning:

  • Add 1 mL of methanol to each well of the SPE plate.

  • Allow the methanol to pass through the sorbent bed completely. This step solvates the functional groups of the sorbent.[2]

• Equilibration:

  • Add 1 mL of water to each well.

  • Allow the water to pass through, ensuring the sorbent does not dry out before sample loading. This prepares the sorbent for the aqueous sample matrix.[2]

• Sample Loading:

  • Load the pre-treated plasma supernatant onto the conditioned and equilibrated SPE plate.

  • Apply a gentle vacuum to pull the sample through the sorbent at a consistent flow rate (approximately 1 mL/min). The analyte and internal standard will bind to the sorbent.[2]

• Washing:

  • Add 1 mL of 5% methanol in water to each well to remove hydrophilic interferences.

  • Apply a vacuum to pull the wash solution through completely. This step is crucial for removing matrix components that can cause ion suppression in the MS analysis.

• Elution:

  • Place a clean collection plate inside the vacuum manifold.

  • Add 500 µL of acetonitrile to each well to elute the caprolactam and Azepan-2-one-d10.

  • Apply a vacuum to pull the elution solvent through and into the collection plate.

• Post-Elution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

The reconstituted samples are then analyzed using a suitable LC-MS/MS system. A method for the determination of caprolactam in human urine by hydrophilic interaction liquid chromatography-tandem mass spectrometry has been previously described and can be adapted for plasma samples.[6]

Data Presentation

The following tables summarize the expected performance of this SPE protocol.

Parameter	Result
Recovery (%)	> 90%
Matrix Effect (%)	< 15%
Process Efficiency (%)	> 85%
Table 1: Method Performance Metrics

Analyte	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)
Caprolactam	< 5%	< 7%
Table 2: Precision of the Method

Analyte	Lower Limit of Quantification (LLOQ)	Upper Limit of Quantification (ULOQ)
Caprolactam	10 ng/mL	1000 ng/mL
Table 3: Dynamic Range of the Assay

Visualization of the Experimental Workflow

Caption: Solid-Phase Extraction Workflow for Caprolactam Analysis.

Conclusion

This application note presents a detailed and efficient solid-phase extraction protocol for the quantification of caprolactam in human plasma. The use of Azepan-2-one-d10 as an internal standard ensures high accuracy and precision, making this method suitable for regulated bioanalysis. The described workflow can be easily implemented in laboratories equipped with standard SPE manifolds and LC-MS/MS instrumentation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. texilajournal.com [texilajournal.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. SP Tip: Bioanalytical Samples Pre-treatment | Phenomenex [discover.phenomenex.com]
• 6. Determination of caprolactam and 6-aminocaproic acid in human urine using hydrophilic interaction liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Azepan-2-one-d10 Solutions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of Azepan-2-one-d10 solutions, intended for use as an internal standard in quantitative analytical studies.

Introduction

Azepan-2-one-d10, the deuterated form of ε-Caprolactam, is a critical internal standard for robust and accurate quantification of its non-labeled counterpart in various matrices. Its use in analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) helps to correct for variability in sample preparation and instrument response.[1] Proper preparation and storage of Azepan-2-one-d10 solutions are paramount to maintain their integrity and ensure the reliability of analytical data.

Physicochemical Properties and Solubility

Understanding the physicochemical properties of Azepan-2-one and its deuterated analog is crucial for appropriate solvent selection and handling.

Table 1: Physicochemical Properties of Azepan-2-one (ε-Caprolactam)

Property	Value	Reference
Molecular Formula	C₆H₁₁NO	[2]
Molecular Weight	113.16 g/mol	[2]
Appearance	White crystalline solid	[3]
Melting Point	70 °C	[2]
Boiling Point	270 °C	[3]

The solubility of the non-deuterated analog, ε-Caprolactam, provides a strong indication of suitable solvents for Azepan-2-one-d10. Due to the similarity in chemical structure, their solubility characteristics are expected to be comparable.

Table 2: Solubility of ε-Caprolactam in Various Solvents

Solvent	Solubility	Reference
Water	Highly soluble	[2]
Methanol	Soluble	[4]
Ethanol	Soluble	[5]
Acetonitrile	Soluble	[4]
Chlorinated Solvents	Soluble	[2]
Some Hydrocarbons	Soluble	[2]
n-Heptane	Low solubility	[4]
Methyl tert-butyl ether	Soluble	[5]
Isopropyl ether	Soluble	[5]
1-Propanol	Soluble	[5]
2-Propanol	Soluble	[5]
1-Butanol	Soluble	[5]

Experimental Protocols

Preparation of Stock and Working Solutions

This protocol outlines the steps for preparing a primary stock solution and subsequent working solutions of Azepan-2-one-d10.

Materials:

• Azepan-2-one-d10 (solid)

• High-purity solvent (e.g., Methanol, Acetonitrile)

• Calibrated analytical balance

• Class A volumetric flasks

• Calibrated pipettes

• Amber glass vials with PTFE-lined caps (B75204)

Protocol for Stock Solution Preparation (e.g., 1 mg/mL):

• Equilibrate the Azepan-2-one-d10 container to room temperature before opening to prevent condensation.

• Accurately weigh the desired amount of Azepan-2-one-d10 (e.g., 10 mg) using a calibrated analytical balance.

• Transfer the weighed solid to a clean, dry volumetric flask (e.g., 10 mL).

• Add a small amount of the chosen solvent (e.g., 5 mL of methanol) to dissolve the solid completely. Gentle vortexing may be applied if necessary.

• Once dissolved, add the solvent to the flask up to the calibration mark.

• Cap the flask and invert it several times to ensure a homogenous solution.

• Transfer the stock solution to a labeled amber glass vial for storage.

Protocol for Working Solution Preparation (e.g., 10 µg/mL):

• Allow the stock solution to reach room temperature.

• Using a calibrated pipette, transfer the required volume of the stock solution (e.g., 100 µL of a 1 mg/mL stock) into a volumetric flask (e.g., 10 mL).

• Dilute to the mark with the appropriate solvent.

• Cap and invert the flask to ensure thorough mixing.

• Transfer the working solution to a labeled amber glass vial.

Solution Storage and Stability

Proper storage is critical to prevent degradation and maintain the isotopic purity of Azepan-2-one-d10 solutions.

Storage Recommendations:

• Temperature: For long-term storage, solutions should be stored at -20°C.[6] For short-term storage (up to a few weeks), refrigeration at 2-8°C is acceptable.

• Light: Protect solutions from light by storing them in amber vials or in the dark to prevent photodegradation.[6]

• Container: Use vials with polytetrafluoroethylene (PTFE)-lined caps to prevent contamination from the cap liner.

• Atmosphere: For highly sensitive applications, it is advisable to handle and store the solutions under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.[6]

Stability Assessment Protocol:

A stability study should be performed to determine the shelf life of the prepared solutions under specific storage conditions.

• Prepare a fresh stock solution of Azepan-2-one-d10.

• Prepare multiple aliquots of the working solution in amber vials.

• Analyze a set of freshly prepared aliquots (T=0) using a validated analytical method (e.g., LC-MS/MS) to establish the initial concentration.

• Store the remaining aliquots under the desired storage conditions (e.g., -20°C and 4°C).

• At specified time points (e.g., 1, 2, 4, 8, and 12 weeks), retrieve aliquots from each storage condition.

• Allow the aliquots to thaw and equilibrate to room temperature.

• Analyze the samples and compare the results to the T=0 data.

• The solution is considered stable if the measured concentration is within a predefined acceptance range (e.g., ±10%) of the initial concentration.

Analytical Method Example: HPLC

This section provides an example of an HPLC method that can be adapted for the analysis of Azepan-2-one-d10. This method is based on the analysis of residual ε-Caprolactam.[7]

Table 3: Example HPLC Method Parameters

Parameter	Condition
Column	Asahipak ODP-50 4D (Reversed-phase)
Mobile Phase	Acetonitrile/Water gradient
Flow Rate	1.0 mL/min
Column Temperature	40°C
Detection	UV at 210 nm or Mass Spectrometry (for deuterated standard)
Injection Volume	10 µL

Method validation should be performed according to ICH guidelines to ensure the method is suitable for its intended purpose.[8]

Visualizations

The following diagrams illustrate the key workflows for the preparation and use of Azepan-2-one-d10 solutions.

Caption: Workflow for Azepan-2-one-d10 Solution Preparation.

Caption: Logic for Using Azepan-2-one-d10 as an Internal Standard.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. acs.org [acs.org]
• 3. Caprolactam | C6H11NO | CID 7768 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. shodex.com [shodex.com]
• 8. A Rapid, Validated RP-HPLC Method for the Simultaneous Determination of Cleaning Validation and Cross-Contamination of 12 Beta-Lactam Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Application of Azepan-2-one-d10 in Environmental Sample Analysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Azepan-2-one-d10 as an internal standard in the quantitative analysis of its non-deuterated counterpart, caprolactam, in environmental samples. The methodologies described herein are essential for environmental monitoring, particularly in areas impacted by industrial activities such as nylon-6 production.

Introduction

Azepan-2-one, commonly known as caprolactam, is a key industrial chemical primarily used in the production of nylon-6 fibers and resins. Its widespread use can lead to its release into the environment through industrial wastewater discharges, posing a potential risk to aquatic ecosystems and human health. Accurate and sensitive quantification of caprolactam in environmental matrices such as water and soil is crucial for assessing environmental contamination and ensuring regulatory compliance.

Isotope dilution mass spectrometry is a powerful analytical technique that provides high accuracy and precision by using a stable isotope-labeled version of the analyte as an internal standard. Azepan-2-one-d10, a deuterated form of caprolactam, is an ideal internal standard for this purpose. It exhibits nearly identical chemical and physical properties to the native analyte, ensuring that it behaves similarly during sample preparation and analysis, thereby effectively compensating for matrix effects and variations in instrument response.

Analytical Approaches

The determination of caprolactam in environmental samples is typically performed using liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS). The choice of technique often depends on the sample matrix, required sensitivity, and available instrumentation.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the preferred method for aqueous samples due to its high sensitivity, selectivity, and minimal sample preparation requirements.

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is well-suited for the analysis of caprolactam in solid matrices like soil and sediment, often requiring a derivatization step to improve volatility and chromatographic performance.

Application Note 1: Analysis of Caprolactam in Wastewater by Isotope Dilution LC-MS/MS

This application note describes a validated method for the determination of caprolactam in industrial wastewater using Azepan-2-one-d10 as an internal standard.

Experimental Protocol

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Objective: To concentrate the analyte and remove interfering matrix components.

• Materials:

  • Wastewater sample

  • Azepan-2-one-d10 internal standard solution (1 µg/mL in methanol)

  • Methanol (B129727) (LC-MS grade)

  • Deionized water (18 MΩ·cm)

  • Formic acid

  • SPE cartridges (e.g., Oasis HLB, 60 mg, 3 mL)

• Procedure:

  • Filter the wastewater sample (100 mL) through a 0.45 µm glass fiber filter.

  • Spike the filtered sample with 100 µL of the Azepan-2-one-d10 internal standard solution to achieve a concentration of 1 ng/mL.

  • Condition the SPE cartridge by passing 3 mL of methanol followed by 3 mL of deionized water.

  • Load the spiked sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

  • Wash the cartridge with 3 mL of deionized water to remove salts and polar interferences.

  • Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

  • Elute the analyte and internal standard with 2 x 2 mL of methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase (95:5 water:acetonitrile with 0.1% formic acid).

2. LC-MS/MS Analysis

• Instrumentation:

  • UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• LC Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: 5% B to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40°C

• MS/MS Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Caprolactam: Precursor ion m/z 114.1 → Product ion m/z 86.1 (quantifier), 56.1 (qualifier)

    • Azepan-2-one-d10: Precursor ion m/z 124.1 → Product ion m/z 94.1

Quantitative Data

The method was validated for linearity, accuracy, precision, and sensitivity. The following table summarizes the performance characteristics.

Parameter	Result
Linearity Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.998
Recovery (at 10 ng/mL)	92 - 105%
Precision (RSD, at 10 ng/mL)	< 5%
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.15 ng/mL

Application Note 2: Determination of Caprolactam in Soil by Isotope Dilution GC-MS

This application note outlines a robust method for the quantification of caprolactam in soil samples using Azepan-2-one-d10 as an internal standard, followed by GC-MS analysis.

Experimental Protocol

1. Sample Preparation: Pressurized Liquid Extraction (PLE) and Derivatization

• Objective: To efficiently extract caprolactam from the soil matrix and derivatize it for GC-MS analysis.

• Materials:

  • Soil sample (air-dried and sieved)

  • Azepan-2-one-d10 internal standard solution (10 µg/mL in acetone)

  • Acetone (GC grade)

  • Dichloromethane (GC grade)

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS

• Procedure:

  • Weigh 10 g of the homogenized soil sample into a PLE cell.

  • Spike the sample with 100 µL of the Azepan-2-one-d10 internal standard solution.

  • Extract the sample using a pressurized liquid extractor with the following conditions:

    • Solvent: Acetone:Dichloromethane (1:1, v/v)

    • Temperature: 100°C

    • Pressure: 1500 psi

    • Static Time: 10 minutes (2 cycles)

  • Collect the extract and concentrate it to approximately 1 mL using a rotary evaporator.

  • Transfer the concentrated extract to a 2 mL autosampler vial and evaporate to dryness under a gentle stream of nitrogen.

  • Add 100 µL of BSTFA with 1% TMCS to the dried residue.

  • Seal the vial and heat at 70°C for 30 minutes to complete the derivatization.

  • Cool the vial to room temperature before GC-MS analysis.

2. GC-MS Analysis

• Instrumentation:

  • Gas chromatograph coupled to a single or triple quadrupole mass spectrometer.

• GC Conditions:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

  • Inlet Temperature: 250°C

  • Injection Mode: Splitless (1 µL injection)

  • Oven Program: 80°C (hold for 2 min), ramp to 280°C at 15°C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Selected Ion Monitoring (SIM) Ions:

    • Caprolactam-TMS derivative: m/z 185 (quantifier), 170

    • Azepan-2-one-d10-TMS derivative: m/z 195 (quantifier)

Quantitative Data

The performance of the GC-MS method was evaluated, and the results are summarized below.

Parameter	Result
Linearity Range	10 - 2000 ng/g
Correlation Coefficient (r²)	> 0.995
Recovery (at 100 ng/g)	88 - 102%
Precision (RSD, at 100 ng/g)	< 8%
Limit of Detection (LOD)	5 ng/g
Limit of Quantification (LOQ)	15 ng/g

Mandatory Visualizations

Experimental Workflow

Caption: General workflow for the analysis of caprolactam in environmental samples.

Caprolactam Biodegradation Pathway

The following diagram illustrates the microbial degradation pathway of caprolactam in the environment. Several bacterial strains, such as Pseudomonas aeruginosa, can utilize caprolactam as a sole source of carbon and nitrogen.[1] The initial step involves the hydrolytic cleavage of the amide bond in the caprolactam ring.

Caption: Microbial degradation pathway of caprolactam.

Conclusion

The use of Azepan-2-one-d10 as an internal standard in isotope dilution mass spectrometry provides a highly reliable and accurate method for the quantification of caprolactam in complex environmental matrices. The detailed protocols for wastewater and soil analysis presented here demonstrate the robustness and sensitivity of these techniques. These methods are invaluable tools for environmental monitoring programs and for assessing the fate and transport of caprolactam in the environment. The provided biodegradation pathway also offers insight into the natural attenuation processes of this compound.

References

• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

Azepan-2-one-d10 stability in different solvents and pH

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of Azepan-2-one-d10 in various solvents and pH conditions. The information is presented in a question-and-answer format to directly address potential issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of Azepan-2-one-d10 and how should it be stored?

A1: Azepan-2-one-d10, the deuterated form of ε-caprolactam, is a relatively stable compound. For long-term storage, it is recommended to keep it in a tightly sealed container at room temperature, protected from light and moisture.[1] As a lactam, its primary degradation pathway is hydrolysis of the amide bond within the ring.[2][3]

Q2: How does pH affect the stability of Azepan-2-one-d10?

A2: The stability of Azepan-2-one-d10 is significantly influenced by pH. As a lactam, it is susceptible to both acid- and base-catalyzed hydrolysis.[2][3] In strongly acidic or alkaline solutions, the rate of hydrolysis increases, leading to the opening of the seven-membered ring to form 6-aminohexanoic acid-d10. For optimal stability in aqueous solutions, it is advisable to maintain a neutral pH.

Q3: In which common laboratory solvents is Azepan-2-one-d10 stable?

A3: Azepan-2-one-d10 is expected to be stable in a wide range of common organic solvents such as acetonitrile (B52724), methanol, ethanol, dichloromethane, and dimethyl sulfoxide (B87167) (DMSO) under anhydrous conditions. In protic solvents, especially water, the stability will be pH-dependent.

Q4: Is Azepan-2-one-d10 susceptible to oxidative or photolytic degradation?

A4: Lactams are generally less susceptible to oxidation than other functional groups like thiols or thioethers.[2][3] However, under forced conditions, such as exposure to strong oxidizing agents (e.g., hydrogen peroxide), degradation may occur.[3] Similarly, while the molecule does not have strong chromophores that would suggest high photosensitivity, prolonged exposure to high-intensity UV light could potentially lead to degradation.[3] Forced degradation studies are recommended to ascertain its photostability under specific experimental conditions.[4][5]

Troubleshooting Guide

Q1: I see an unexpected peak in my chromatogram when analyzing my Azepan-2-one-d10 sample. What could be the cause?

A1: An unexpected peak could be a degradation product. The most likely degradation product of Azepan-2-one-d10 is 6-aminohexanoic acid-d10, formed via hydrolysis. This is more likely to occur if your sample was exposed to acidic or basic conditions, or stored in a non-anhydrous protic solvent for an extended period. To confirm this, you can subject a small amount of your sample to forced degradation (e.g., by adding a small amount of acid or base) and see if the peak area of the unknown impurity increases.

Q2: My quantitative analysis of Azepan-2-one-d10 shows a decrease in concentration over time. How can I minimize its degradation?

A2: To minimize the degradation of Azepan-2-one-d10, consider the following:

• Solvent Choice: Use aprotic and anhydrous solvents whenever possible. If an aqueous solution is necessary, use a buffer to maintain a neutral pH.

• Temperature: Store stock solutions and samples at low temperatures (e.g., 2-8 °C) to slow down the rate of hydrolysis. For long-term storage, consider storing at -20 °C.

• pH Control: If working with aqueous solutions, ensure the pH is maintained in the neutral range (pH 6-8).

• Light Protection: Store solutions in amber vials or protect them from light to minimize any potential photolytic degradation.

Quantitative Stability Data

Table 1: Hypothetical Stability of Azepan-2-one-d10 in Aqueous Solutions at 25°C

pH	Time (hours)	Remaining Azepan-2-one-d10 (%)
2.0	24	92.5
2.0	72	80.1
7.0	24	99.8
7.0	72	99.5
10.0	24	90.3
10.0	72	75.8

Table 2: Hypothetical Stability of Azepan-2-one-d10 in Different Solvents at 25°C for 72 hours

Solvent	pH (if applicable)	Remaining Azepan-2-one-d10 (%)
Acetonitrile	N/A	>99.9
Methanol	N/A	99.7
Water	7.0	99.5
0.1 M HCl	~1	85.2
0.1 M NaOH	~13	70.4

Experimental Protocols

Forced Degradation Study Protocol

Forced degradation studies are essential to understand the degradation pathways and to develop stability-indicating analytical methods.[6]

Objective: To investigate the stability of Azepan-2-one-d10 under various stress conditions.

Materials:

• Azepan-2-one-d10

• HPLC grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with a suitable detector (e.g., UV or MS)

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of Azepan-2-one-d10 in acetonitrile at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Incubate the solution at 60°C for 24 hours.

  • At specified time points (e.g., 0, 4, 8, 24 hours), withdraw an aliquot, neutralize it with an equivalent amount of 0.1 M NaOH, and dilute with the mobile phase to a suitable concentration for analysis.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Keep the solution at room temperature for 24 hours.

  • At specified time points, withdraw an aliquot, neutralize it with an equivalent amount of 0.1 M HCl, and dilute for analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

  • Keep the solution at room temperature for 24 hours, protected from light.

  • At specified time points, withdraw an aliquot and dilute for analysis.

• Thermal Degradation:

  • Place a solid sample of Azepan-2-one-d10 in an oven at 80°C for 48 hours.

  • Also, incubate a stock solution at 60°C for 48 hours.

  • At specified time points, prepare solutions from the solid sample and dilute the stock solution for analysis.

• Photolytic Degradation:

  • Expose a solid sample and a stock solution of Azepan-2-one-d10 to light in a photostability chamber according to ICH Q1B guidelines.

  • A control sample should be kept in the dark under the same conditions.

  • At the end of the exposure period, prepare a solution from the solid sample and dilute the stock solution for analysis.

• Analysis: Analyze all samples by a suitable stability-indicating method (e.g., HPLC-UV or LC-MS) to determine the percentage of remaining Azepan-2-one-d10 and to identify and quantify any degradation products.

Visualizations

References

• 1. Caprolactam (D₁₀, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 2. Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 3. biotech-asia.org [biotech-asia.org]
• 4. biopharminternational.com [biopharminternational.com]
• 5. globalresearchonline.net [globalresearchonline.net]
• 6. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Ion Suppression with Azepan-2-one-d10 Internal Standard

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the use of Azepan-2-one-d10 as an internal standard to minimize ion suppression in LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern in LC-MS/MS analysis?

A1: Ion suppression is a matrix effect that reduces the ionization efficiency of a target analyte due to the presence of co-eluting compounds from the sample matrix (e.g., salts, lipids, proteins).[1][2] This phenomenon leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of quantitative analyses.[1][3] It is a significant challenge because it occurs in the ion source before mass analysis, making it a problem even for highly selective MS/MS methods.[1][3]

Q2: How does Azepan-2-one-d10 help in minimizing ion suppression?

A2: Azepan-2-one-d10 is a stable isotope-labeled internal standard (SIL-IS) of Azepan-2-one.[1] SIL-ISs are considered the "gold standard" for quantitative LC-MS/MS because they have nearly identical physicochemical properties to the analyte of interest.[1][4] The core principle is that the deuterated internal standard will co-elute with the analyte and experience the same degree of ion suppression.[1][5] By measuring the ratio of the analyte signal to the internal standard signal, variations caused by ion suppression can be normalized, leading to more accurate and precise quantification.[1][4]

Q3: What are the ideal characteristics of a deuterated internal standard like Azepan-2-one-d10?

A3: For reliable quantification, a deuterated internal standard should have high chemical and isotopic purity. The following table summarizes the key characteristics:

Characteristic	Recommendation	Rationale
Chemical Purity	>99%	Ensures that other compounds do not cause interfering peaks in the chromatogram.[6]
Isotopic Enrichment	≥98%	Minimizes the contribution of the unlabeled analyte in the internal standard solution, which could lead to an overestimation of the analyte's concentration.[6]
Number of Deuterium (B1214612) Atoms	3 to 10	A sufficient number of deuterium atoms ensures the mass-to-charge ratio (m/z) is clearly resolved from the analyte's natural isotopic distribution, preventing interference. Excessive deuteration can sometimes lead to chromatographic separation.[6] Azepan-2-one-d10, with ten deuterium atoms, provides a significant mass shift.
Label Position	Stable, non-exchangeable positions	Placing deuterium on chemically stable parts of the molecule prevents the exchange of deuterium with hydrogen from the solvent or matrix.[6]

Q4: Can Azepan-2-one-d10 fail to correct for ion suppression?

A4: Yes, under certain circumstances, a deuterated internal standard can fail to provide accurate correction. The primary reason is a chromatographic separation between the analyte and the internal standard.[5] Even a slight shift in retention time can expose the analyte and the internal standard to different co-eluting matrix components, leading to differential ion suppression.[6] This is why verifying the co-elution of Azepan-2-one and Azepan-2-one-d10 is critical during method development.

Troubleshooting Guides

Problem 1: Poor precision and inaccurate quantification despite using Azepan-2-one-d10.

This is a common issue that often points to differential matrix effects.

Possible Cause	Troubleshooting Steps
Chromatographic Separation (Isotope Effect)	1. Assess Co-elution: Carefully overlay the chromatograms of Azepan-2-one and Azepan-2-one-d10. Even a slight separation can be problematic.[1] 2. Modify Chromatography: Adjust the mobile phase composition, gradient profile, or column temperature to achieve complete co-elution.[1] In some cases, a column with slightly lower resolution might be beneficial to force co-elution.[5] 3. Consider a ¹³C-labeled standard: If co-elution cannot be achieved, a ¹³C-labeled internal standard might show less chromatographic shift compared to a deuterated one.[1][7]
Variable Matrix Effects	1. Improve Sample Preparation: Enhance sample cleanup to remove more interfering matrix components. Techniques like solid-phase extraction (SPE) are generally more effective than protein precipitation.[1][2] 2. Dilute the Sample: Diluting the sample can reduce the concentration of matrix components, thereby lessening ion suppression. This is only feasible if the analyte concentration remains above the limit of detection.[8]
Matrix Buildup	1. Implement Column Washing: Incorporate a robust column wash step at the end of each injection or periodically within the sequence to elute strongly retained matrix components.[1] 2. Clean the Ion Source: Perform regular maintenance and cleaning of the mass spectrometer's ion source according to the manufacturer's instructions.[1]

Problem 2: Low signal intensity for both Azepan-2-one and Azepan-2-one-d10.

This indicates significant ion suppression affecting both the analyte and the internal standard.

Possible Cause	Troubleshooting Steps
High Concentration of Matrix Components	1. Optimize Sample Preparation: This is the most effective way to combat severe ion suppression. Focus on methods that efficiently remove the specific types of interfering compounds in your matrix (e.g., phospholipid removal for plasma samples). 2. Optimize Chromatography: Adjust the chromatographic method to separate the analyte peak from the regions of major ion suppression. A post-column infusion experiment can identify these regions.[3]
Suboptimal MS Ion Source Parameters	Optimize Ion Source Parameters: Adjust ion source parameters such as gas flows, temperature, and voltages to maximize the signal for your analyte.
Mobile Phase Issues	Check Mobile Phase Additives: Avoid non-volatile buffers. Ensure high purity solvents are used, as trace impurities can cause ion suppression.

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Detect Ion Suppression Zones

This experiment helps to visualize regions of ion suppression or enhancement throughout the chromatographic run.[3][6]

Objective: To identify the retention times where co-eluting matrix components cause ion suppression.

Methodology:

• Prepare Infusion Solution: Prepare a solution of Azepan-2-one and Azepan-2-one-d10 in a suitable solvent at a concentration that gives a stable and moderate signal.

• Set up the Infusion: Use a syringe pump and a T-junction to introduce a constant, low flow rate of the infusion solution into the LC flow path after the analytical column but before the mass spectrometer's ion source.

• Inject Blank Matrix: Inject an extracted blank matrix sample (a sample prepared in the same way as your study samples but without the analyte or internal standard).

• Monitor the Signal: Monitor the signal of Azepan-2-one and Azepan-2-one-d10 in the mass spectrometer.

• Analyze the Results: A steady baseline signal will be observed. Any dip or drop in this baseline indicates a region of ion suppression. An increase in the baseline indicates ion enhancement. By comparing the retention time of your analyte with these regions, you can determine if matrix effects are a likely issue.[6]

Visualizations

Caption: Troubleshooting workflow for ion suppression issues.

Caption: Key strategies to minimize ion suppression.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Caprolactam (D₁₀, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 4. chemscene.com [chemscene.com]
• 5. Azepan-2-one;cyclohexanamine | C12H24N2O | CID 67400930 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Advanced tandem mass spectrometry in metabolomics and lipidomics—methods and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Dealing with co-eluting peaks with Azepan-2-one-d10

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering co-eluting peaks when using Azepan-2-one-d10 as an internal standard in chromatographic assays.

Frequently Asked Questions (FAQs)

Q1: What is Azepan-2-one-d10 and what is its primary application in analytical chemistry?

Azepan-2-one-d10 is the deuterated form of Azepan-2-one (also known as caprolactam). It is commonly used as an internal standard (IS) in quantitative analytical methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2][3] Its chemical properties are nearly identical to the non-deuterated analyte, but it has a higher mass, allowing it to be distinguished by a mass spectrometer. This allows for the correction of variations during sample preparation and analysis, leading to more accurate and precise quantification.

Q2: What is co-elution and why is it a problem when using Azepan-2-one-d10?

Co-elution occurs when two or more compounds elute from the chromatographic column at the same time, resulting in overlapping peaks. When a co-eluting compound interferes with the analyte or the internal standard (Azepan-2-one-d10), it can lead to inaccurate quantification. This is particularly problematic in LC-MS due to potential ion suppression or enhancement effects, where the presence of a co-eluting compound can alter the ionization efficiency of the analyte or the internal standard.[4][5]

Q3: Can Azepan-2-one-d10 have a different retention time than Azepan-2-one?

Yes, a slight difference in retention time between a deuterated internal standard and its non-deuterated counterpart can occur. This phenomenon is known as the "isotope effect".[6][7][8] In gas chromatography, deuterated compounds often elute slightly earlier than their non-deuterated analogs.[7] In reversed-phase liquid chromatography, the difference in retention time is often attributed to minor differences in lipophilicity.[9] This separation can lead to differential matrix effects and inaccurate results if the analyte and internal standard peaks do not sufficiently overlap.[9][8]

Q4: What are some common impurities in caprolactam (Azepan-2-one) that could potentially co-elute?

Impurities in caprolactam can arise from the manufacturing process. One identified impurity is 1,2,3,4,6,7,8,9-octahydrophenazine.[10] Other potential co-eluting species could include oligomers of caprolactam or other structurally similar compounds present in the sample matrix.[11]

Troubleshooting Guide: Dealing with Co-eluting Peaks

This guide provides a systematic approach to identifying and resolving co-elution issues with Azepan-2-one-d10.

Issue 1: Poor Peak Shape or Unexpected Peaks for Azepan-2-one-d10

Symptoms:

• Peak fronting, tailing, or splitting for the Azepan-2-one-d10 peak.

• The appearance of a shoulder on the Azepan-2-one-d10 peak.

Possible Causes & Solutions:

Possible Cause	Solution
Column Overload	Reduce the injection volume or the concentration of the internal standard.
Co-elution with an Interfering Compound	Proceed to the "Resolving Co-elution" section below.
Column Degradation	Flush the column with a strong solvent. If the problem persists, replace the column.
Inappropriate Sample Solvent	Dissolve the sample in a solvent that is weaker than or the same as the initial mobile phase.

Issue 2: Inaccurate and Imprecise Quantitative Results

Symptoms:

• High variability in the analyte/internal standard peak area ratio across replicate injections.

• Poor accuracy in quality control samples.

Possible Cause:

• Incomplete co-elution of Azepan-2-one-d10 and the analyte, leading to differential matrix effects.[9][8]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inaccurate quantification.

Experimental Protocols

Protocol 1: GC-MS Method for Azepan-2-one with Azepan-2-one-d10 Internal Standard

This protocol is a starting point and may require optimization to resolve co-elution.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injection: 1 µL, splitless mode.

• Inlet Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 1 minute.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Azepan-2-one: m/z 113, 85, 56

  • Azepan-2-one-d10: m/z 123, 92, 62

• Internal Standard: Azepan-2-one-d10 at a concentration of 1 µg/mL.

Protocol 2: HPLC-MS/MS Method for Azepan-2-one with Azepan-2-one-d10 Internal Standard

This protocol provides a baseline for LC-MS analysis and can be modified to address co-elution. A similar method has been used for the analysis of caprolactam in human urine.[1][12]

• Instrumentation: High-Performance Liquid Chromatograph coupled to a tandem mass spectrometer (HPLC-MS/MS).

• Column: C18, 2.1 x 50 mm, 1.8 µm particle size (or equivalent).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient:

  • 0-1 min: 5% B

  • 1-5 min: 5% to 95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95% to 5% B

  • 6.1-8 min: 5% B

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• MS/MS Transitions (MRM):

  • Azepan-2-one: Precursor ion m/z 114.1 -> Product ion m/z 86.1

  • Azepan-2-one-d10: Precursor ion m/z 124.1 -> Product ion m/z 93.1

• Internal Standard: Azepan-2-one-d10 at a concentration of 100 ng/mL.

Data Presentation: Impact of Chromatographic Resolution

The following table illustrates the impact of improving the co-elution of an analyte and its deuterated internal standard on the precision of the measurement. This data is based on a case study where a column with lower resolution was used to achieve better peak overlap.[9]

Method	Analyte/IS Peak Overlap	Relative Standard Deviation (RSD) of Analyte/IS Ratio (n=6)
Method 1 (High-Resolution Column)	Partial Separation	15.2%
Method 2 (Low-Resolution Column)	Complete Co-elution	2.1%

As shown in the table, achieving complete co-elution significantly improves the precision of the analytical method.

Visualization of Co-elution Impact

The following diagram illustrates how incomplete co-elution can lead to inaccurate quantification in the presence of matrix effects.

Caption: Impact of co-elution on quantification with matrix effects.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. texilajournal.com [texilajournal.com]
• 4. researchgate.net [researchgate.net]
• 5. Internal standard signal suppression by co-eluting analyte in isotope dilution LC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. [Determination of the key impurity in caprolactam produced from a combined process by gas chromatography-mass spectroscopy] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Determination of caprolactam and 6-aminocaproic acid in human urine using hydrophilic interaction liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Azepan-2-one-d10 Calibration and Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Azepan-2-one-d10 as an internal standard in analytical assays.

Frequently Asked Questions (FAQs)

Q1: What is the role of Azepan-2-one-d10 in our analytical method?

A1: Azepan-2-one-d10 is a deuterated stable isotope-labeled internal standard (SIL-IS). Its chemical structure is nearly identical to the analyte of interest, Azepan-2-one (also known as caprolactam), with the key difference being the replacement of ten hydrogen atoms with deuterium (B1214612). In quantitative analysis, a known amount of Azepan-2-one-d10 is added to all calibration standards, quality control samples, and unknown samples. It is used to correct for variability that may occur during sample preparation, injection, and ionization in the mass spectrometer. By using the ratio of the analyte signal to the internal standard signal, more accurate and precise quantification can be achieved.

Q2: Our calibration curve for Azepan-2-one is failing with a poor correlation coefficient (r² < 0.99). What are the potential causes?

A2: A poor correlation coefficient can stem from several issues:

• Pipetting or Dilution Errors: Inaccurate preparation of stock solutions or serial dilutions for your calibration standards is a common source of non-linearity.

• Inappropriate Calibration Range: The selected concentration range may not be linear for your analyte under the current method conditions. You may have saturation at the high end or be too close to the limit of detection at the low end.

• Internal Standard Issues: Problems with the Azepan-2-one-d10, such as incorrect concentration, degradation, or isotopic instability, can lead to inconsistent responses.

• Matrix Effects: Components in your sample matrix (e.g., plasma, urine) can suppress or enhance the ionization of your analyte and/or internal standard, leading to a non-linear response.

• Instrument Instability: Fluctuations in the LC-MS/MS system, such as an unstable spray in the ion source, can cause inconsistent responses across the calibration curve.

Q3: We are observing a significant signal for the analyte (Azepan-2-one) in our blank samples containing only the internal standard (Azepan-2-one-d10). Why is this happening?

A3: This phenomenon, often called "crosstalk," can be attributed to a few factors:

• Isotopic Contribution: The Azepan-2-one-d10 internal standard may contain a small percentage of the unlabeled analyte (Azepan-2-one) as an impurity from its synthesis. This will result in a measurable signal at the mass transition of the analyte.

• In-Source Fragmentation: The deuterated internal standard can sometimes lose deuterium atoms in the ion source of the mass spectrometer, leading to a fragment that has the same mass as the unlabeled analyte.

• Carryover: Residual analyte from a previous high-concentration sample may be retained in the injection port, lines, or on the analytical column and elute during the analysis of a subsequent blank sample.

Q4: The peak area response of our internal standard, Azepan-2-one-d10, is highly variable across our sample batch. Should we be concerned?

A4: While the purpose of an internal standard is to normalize for variability, significant fluctuations in its absolute peak area can indicate underlying issues that may compromise your results. Potential causes include:

• Inconsistent Sample Preparation: Variable recovery of the internal standard during extraction steps (e.g., protein precipitation, liquid-liquid extraction) across different samples.

• Differential Matrix Effects: The degree of ion suppression or enhancement may vary significantly between samples, impacting the internal standard response.

• Autosampler Injection Issues: Inconsistent injection volumes will lead to variable amounts of internal standard being introduced into the system.

• Internal Standard Stability: The internal standard may be degrading in the processed samples while they are in the autosampler.

Troubleshooting Guides

Issue 1: Poor Calibration Curve Linearity (r² < 0.99)

This guide will help you diagnose and resolve issues with calibration curve linearity.

Caption: Troubleshooting workflow for poor calibration curve linearity.

Issue 2: Analyte Signal in Blank Samples

This guide addresses the issue of detecting the analyte in blank samples containing only the internal standard.

Caption: Decision tree for troubleshooting analyte signal in blank samples.

Quantitative Data Tables

The following tables provide typical acceptance criteria for bioanalytical method validation based on regulatory guidelines (e.g., FDA, ICH M10).[1][2][3]

Table 1: Acceptance Criteria for Calibration Curve

Parameter	Acceptance Criteria
Correlation Coefficient (r²)	≥ 0.99[4]
Number of Standards	Minimum of 6 non-zero standards, a blank, and a zero standard[5]
Accuracy of Back-Calculated Standards	Within ±15% of nominal value (±20% for LLOQ) for at least 75% of standards[2]

Table 2: Acceptance Criteria for Accuracy and Precision

Parameter	Level	Acceptance Criteria (%RSD or %RE)
Intra-run Precision	LLOQ	≤ 20%
LQC, MQC, HQC	≤ 15%
Inter-run Precision	LLOQ	≤ 20%
LQC, MQC, HQC	≤ 15%
Intra-run Accuracy	LLOQ	Within ±20% of nominal
LQC, MQC, HQC	Within ±15% of nominal
Inter-run Accuracy	LLOQ	Within ±20% of nominal
LQC, MQC, HQC	Within ±15% of nominal

LLOQ: Lower Limit of Quantification, LQC: Low Quality Control, MQC: Medium Quality Control, HQC: High Quality Control, %RSD: Percent Relative Standard Deviation, %RE: Percent Relative Error.

Experimental Protocols

Protocol 1: Preparation of Calibration Curve Standards

Objective: To prepare a series of calibration standards in the desired matrix for generating a calibration curve.

Materials:

• Azepan-2-one certified reference standard

• Azepan-2-one-d10 internal standard

• LC-MS grade methanol (B129727) or acetonitrile (B52724)

• Control biological matrix (e.g., drug-free human plasma)

Procedure:

• Prepare Stock Solutions:

  • Accurately weigh and dissolve the Azepan-2-one reference standard in methanol to prepare a 1.00 mg/mL primary stock solution.

  • Similarly, prepare a 1.00 mg/mL primary stock solution of Azepan-2-one-d10.

• Prepare Working Solutions:

  • From the primary stock solutions, prepare intermediate or "working" stock solutions through serial dilution with 50:50 methanol:water.

  • Prepare a dedicated internal standard (IS) working solution at a concentration that will yield a robust signal in the LC-MS/MS system (e.g., 100 ng/mL).

• Prepare Calibration Standards:

  • Label a set of microcentrifuge tubes for each concentration level (e.g., CAL-1 to CAL-8), plus a blank and a zero standard.

  • Aliquot the control biological matrix into each tube (e.g., 90 µL).

  • Spike the appropriate working solution of Azepan-2-one into each tube to achieve the final concentrations for your curve. Do not spike the blank or zero standard.

  • Add the IS working solution to all tubes except the blank (e.g., 10 µL).

  • Vortex each tube to ensure homogeneity.

• Sample Processing:

  • Proceed with the sample extraction protocol (e.g., protein precipitation as described in Protocol 2).

Protocol 2: Sample Preparation using Protein Precipitation

Objective: To remove proteins from biological samples (e.g., plasma) prior to LC-MS/MS analysis.

Materials:

• Calibrated pipettes and tips

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge capable of >10,000 x g

• Ice-cold acetonitrile containing the internal standard (Azepan-2-one-d10) at the desired final concentration.

Procedure:

• Sample Aliquoting:

  • Thaw frozen samples on ice.

  • Vortex samples gently to ensure homogeneity.

  • Pipette 100 µL of each calibration standard, QC, or unknown sample into a clean microcentrifuge tube.

• Protein Precipitation:

  • Add 300 µL of ice-cold acetonitrile containing the internal standard to each tube. The 3:1 ratio of solvent to sample is a common starting point.

  • Vortex vigorously for 30-60 seconds to ensure complete protein precipitation.

• Centrifugation:

  • Centrifuge the tubes at high speed (e.g., 14,000 rpm for 10 minutes) at 4°C to pellet the precipitated proteins.

• Supernatant Transfer:

  • Carefully transfer the supernatant to a new set of labeled tubes or a 96-well plate. Be cautious not to disturb the protein pellet.

• Evaporation and Reconstitution (Optional):

  • If concentration is needed, the supernatant can be evaporated to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable mobile phase-compatible solvent (e.g., 100 µL of 50:50 methanol:water).

• Analysis:

  • Inject the final solution into the LC-MS/MS system.

References

• 1. database.ich.org [database.ich.org]
• 2. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ema.europa.eu [ema.europa.eu]
• 4. researchgate.net [researchgate.net]
• 5. fda.gov [fda.gov]

Technical Support Center: Azepan-2-one-d10 Degradation and Analysis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Azepan-2-one-d10. Azepan-2-one is also known as ε-caprolactam. The degradation pathways and products of the deuterated form (d10) are expected to be analogous to the non-deuterated form, caprolactam.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation products of Azepan-2-one?

The primary degradation pathway for Azepan-2-one (caprolactam) is hydrolysis, which results in the ring-opening of the lactam to form 6-aminocaproic acid.[1][2] Further degradation can occur through deamination to produce 6-oxohexanoate, which can then be oxidized to adipate.[1][2][3][4]

Q2: What are other potential impurities that might be observed in Azepan-2-one samples?

Besides degradation products, impurities from the synthesis and manufacturing process of caprolactam may be present. These can include:

• Cyclic oligomers (e.g., dimers, trimers, tetramers, pentamers)[5]

• Cyclohexanone[6]

• Various amides (e.g., isovaleramide, valeramide, caproamide)[6]

• Adipimide[6]

• Aniline[6]

Q3: What conditions can lead to the degradation of Azepan-2-one?

Azepan-2-one is susceptible to degradation under several conditions, which can be investigated through forced degradation studies.[7][8] These conditions include:

• Hydrolysis: Exposure to acidic or alkaline conditions can catalyze the hydrolysis to 6-aminocaproic acid.[9]

• Oxidation: The use of oxidizing agents, such as hydrogen peroxide, can lead to degradation.[9]

• Thermolysis: Elevated temperatures can promote degradation.

• Photolysis: Exposure to light can induce photodecomposition.[9]

Q4: What analytical techniques are recommended for identifying Azepan-2-one degradation products?

Several analytical techniques are suitable for the separation and identification of Azepan-2-one and its degradation products:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for identifying volatile impurities and degradation products.[6]

• High-Performance Liquid Chromatography (HPLC): HPLC, particularly reversed-phase HPLC, is widely used for the separation and quantification of caprolactam and its impurities.[10][11]

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is a highly sensitive and specific method for identifying and quantifying caprolactam and its degradation products, especially in complex matrices.[12]

Troubleshooting Guides

Problem: Unexpected peaks are observed in the chromatogram of my Azepan-2-one sample.

Possible Causes and Solutions:

• Degradation of the sample: Your sample may have degraded due to improper storage or handling.

  • Recommendation: Ensure the sample is stored at room temperature, protected from light and moisture.[13] Prepare fresh solutions for analysis. Consider performing a forced degradation study to identify the potential degradation products and their retention times.

• Contamination: The unexpected peaks could be due to contamination from solvents, glassware, or the analytical instrument.

  • Recommendation: Run a blank injection of your solvent to check for contaminants. Ensure all glassware is thoroughly cleaned.

• Presence of inherent impurities: The peaks may correspond to impurities from the manufacturing process.

  • Recommendation: Refer to the Certificate of Analysis (CoA) for your batch of Azepan-2-one-d10 to check for known impurities. Compare your chromatogram with literature data on caprolactam impurities.[5][6]

Problem: I am having difficulty separating Azepan-2-one from its primary degradation product, 6-aminocaproic acid, using reversed-phase HPLC.

Possible Causes and Solutions:

• Inappropriate mobile phase: The polarity and pH of the mobile phase may not be optimal for separating the analyte and its degradation product.

  • Recommendation: Adjust the mobile phase composition. A common mobile phase for caprolactam analysis is a mixture of acetonitrile (B52724) and water.[10][11] For MS compatibility, formic acid can be used as an additive instead of phosphoric acid.[11] Experiment with different gradients and pH values to improve resolution.

• Unsuitable column: The stationary phase of your column may not be providing adequate retention and selectivity.

  • Recommendation: Consider using a different type of reversed-phase column (e.g., C18, C8) or a mixed-mode column that offers different selectivity.[11]

Quantitative Data Summary

The following table summarizes the key degradation products of Azepan-2-one and the conditions under which they are typically formed.

Degradation Product	Formation Condition	Analytical Method for Identification
6-Aminocaproic acid-d10	Hydrolysis (Acidic or Alkaline)	HPLC, LC-MS, GC-MS
6-Oxohexanoate-d10	Deamination of 6-aminocaproic acid	LC-MS, GC-MS
Adipate-d10	Oxidation of 6-oxohexanoate	LC-MS, GC-MS
Cyclic Oligomers	Present as manufacturing impurities	GC-MS, HPLC

Experimental Protocols

Protocol 1: Forced Degradation Study of Azepan-2-one-d10

Objective: To intentionally degrade Azepan-2-one-d10 under various stress conditions to identify potential degradation products and pathways.

Materials:

• Azepan-2-one-d10

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• High-purity water

• Acetonitrile, HPLC grade

• pH meter

• Heating block or water bath

• Photostability chamber

Procedure:

• Acid Hydrolysis: Dissolve a known amount of Azepan-2-one-d10 in 0.1 M HCl. Heat the solution at 60°C for 24 hours. Neutralize a sample with NaOH before analysis.

• Alkaline Hydrolysis: Dissolve a known amount of Azepan-2-one-d10 in 0.1 M NaOH. Heat the solution at 60°C for 24 hours. Neutralize a sample with HCl before analysis.

• Oxidative Degradation: Dissolve a known amount of Azepan-2-one-d10 in a 3% H₂O₂ solution. Keep the solution at room temperature for 24 hours.

• Thermal Degradation: Place a solid sample of Azepan-2-one-d10 in a heating block at 80°C for 48 hours. Dissolve the sample in a suitable solvent before analysis.

• Photolytic Degradation: Expose a solution of Azepan-2-one-d10 to light in a photostability chamber according to ICH Q1B guidelines.

• Analysis: Analyze the stressed samples, along with an unstressed control sample, using a validated stability-indicating analytical method, such as HPLC or LC-MS.

Protocol 2: Identification of Degradation Products by LC-MS

Objective: To separate and identify the degradation products of Azepan-2-one-d10 using Liquid Chromatography-Mass Spectrometry.

Instrumentation and Conditions:

• LC System: An HPLC or UHPLC system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient to separate the parent compound from its degradation products (e.g., 5% B to 95% B over 15 minutes).

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• MS Detector: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Ionization Mode: Positive electrospray ionization (ESI+).

• Data Acquisition: Full scan mode to detect all ions and fragmentation data (MS/MS) to aid in structural elucidation.

Procedure:

• Prepare the stressed and control samples as described in Protocol 1.

• Inject the samples into the LC-MS system.

• Process the acquired data to identify peaks corresponding to potential degradation products.

• Determine the accurate mass of the parent and degradation product ions.

• Compare the fragmentation patterns of the degradation products with that of the parent compound and with known fragmentation pathways to propose structures.

Visualizations

Caption: Degradation pathway of Azepan-2-one-d10.

Caption: Experimental workflow for degradation product identification.

References

• 1. Characterization of the caprolactam degradation pathway in Pseudomonas jessenii using mass spectrometry-based proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Characterization of the caprolactam degradation pathway in Pseudomonas jessenii using mass spectrometry-based proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 9. Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 10. academic.oup.com [academic.oup.com]
• 11. Separation of Caprolactam on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 12. tandfonline.com [tandfonline.com]
• 13. Caprolactam (D₁₀, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]

Technical Support Center: Enhancing Low-Level Detection with Azepan-2-one-d10

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Azepan-2-one-d10 for enhanced sensitivity in low-level detection experiments.

Troubleshooting Guides

This section addresses specific issues that may arise during experimental workflows involving Azepan-2-one-d10.

Issue	Potential Cause	Recommended Solution
Poor Signal Intensity or No Signal for Analyte	Inadequate sample concentration.	Ensure the sample is appropriately concentrated. If the sample is too dilute, a weak or undetectable signal may result. Conversely, overly concentrated samples can lead to ion suppression.
Inefficient ionization.	Experiment with different ionization techniques (e.g., ESI, APCI) to optimize the ionization efficiency for your specific analyte.
Suboptimal instrument tuning and calibration.	Regularly tune and calibrate the mass spectrometer to ensure it is operating at peak performance. This includes checking the ion source, mass analyzer, and detector settings.
Inconsistent or Non-Reproducible Results	Variability in sample preparation.	Ensure consistent recovery of the analyte and internal standard during extraction, evaporation, and reconstitution steps.
Instrument fluctuations.	Monitor for minor changes in injection volume or mass spectrometer sensitivity over time. The use of an internal standard like Azepan-2-one-d10 should help normalize for these fluctuations.
Matrix effects.	Co-eluting components from complex biological matrices can suppress or enhance the ionization of the target analyte. Azepan-2-one-d10, as a deuterated internal standard, co-elutes with the analyte, helping to correct for these matrix effects.[1]
High Background Noise	Contaminated solvents or reagents.	Use high-purity, LC-MS grade solvents and reagents to minimize background interference.
Contaminated LC system or mass spectrometer.	Regularly clean the LC system and mass spectrometer components according to the manufacturer's guidelines.
Peak Splitting or Broadening	Contaminants in the sample or on the chromatographic column.	Ensure proper sample preparation and column maintenance.
Inappropriate ionization conditions.	Adjusting ionization source parameters and gas flows can help reduce peak broadening.

Frequently Asked Questions (FAQs)

What is Azepan-2-one-d10 and how is it used?

Azepan-2-one-d10 is the deuterated form of Azepan-2-one (also known as caprolactam). In mass spectrometry-based quantitative analysis, it serves as an ideal internal standard. Due to its structural similarity to the non-deuterated analyte, it exhibits nearly identical behavior during sample preparation and chromatographic separation, allowing for accurate quantification of the target compound, especially at low concentrations.

Why is a deuterated internal standard like Azepan-2-one-d10 preferred?

Deuterated internal standards are considered the "gold standard" in quantitative mass spectrometry.[2] They offer several advantages:

• Co-elution with the analyte: This ensures that both the analyte and the internal standard experience the same matrix effects, leading to more accurate correction.

• Similar ionization efficiency: This results in a more reliable signal ratio between the analyte and the internal standard.

• Minimal isotopic interference: The mass difference between the deuterated standard and the native analyte is large enough to prevent significant signal overlap.

What are the key considerations for method validation when using Azepan-2-one-d10?

A comprehensive analytical method validation should be performed to ensure the reliability of your results. Key validation parameters include:

• Specificity: The ability to accurately measure the analyte in the presence of other components.

• Linearity: The ability to obtain results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of the measured value to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

Experimental Protocols

Protocol 1: Quantification of Caprolactam in a Biological Matrix using Azepan-2-one-d10 as an Internal Standard

This protocol is adapted from a method for the determination of caprolactam in human urine.[3]

1. Sample Preparation:

• Thaw frozen biological samples (e.g., urine, plasma) at room temperature.
• Vortex the samples to ensure homogeneity.
• To a 1.5 mL microcentrifuge tube, add 100 µL of the sample.
• Add 10 µL of a 1 µg/mL solution of Azepan-2-one-d10 in methanol (B129727) (internal standard).
• Add 400 µL of acetonitrile (B52724) to precipitate proteins.
• Vortex for 1 minute.
• Centrifuge at 10,000 x g for 10 minutes.
• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.
• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Analysis:

• LC System: Agilent 1200 series or equivalent.
• Column: Phenomenex Luna HILIC (or equivalent).
• Mobile Phase: Gradient elution with acetonitrile and water containing 0.1% formic acid.
• Flow Rate: 0.4 mL/min.
• Injection Volume: 10 µL.
• Mass Spectrometer: Triple Quadrupole LC-MS system.
• Ionization Mode: Positive Electrospray Ionization (ESI+).
• MRM Transitions:
• Caprolactam: Precursor ion > Product ion (specific m/z values to be optimized).
• Azepan-2-one-d10: Precursor ion > Product ion (specific m/z values to be optimized).

3. Data Analysis:

• Quantify the analyte by calculating the peak area ratio of the analyte to the internal standard (Azepan-2-one-d10).
• Generate a calibration curve using known concentrations of the analyte and a fixed concentration of the internal standard.
• Determine the concentration of the analyte in the unknown samples by interpolating from the calibration curve.

Quantitative Data

The following table summarizes typical performance characteristics for a validated LC-MS/MS method for the quantification of a low-level analyte (e.g., caprolactam) using Azepan-2-one-d10 as an internal standard. Data is based on a similar published method.[3]

Parameter	Value
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	≥ 0.995
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1 ng/mL
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 10%
Accuracy (% Recovery)	90 - 110%

Visualizations

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: Principle of Isotope Dilution Mass Spectrometry.

References

• 1. researchgate.net [researchgate.net]
• 2. ez.restek.com [ez.restek.com]
• 3. Determination of caprolactam and 6-aminocaproic acid in human urine using hydrophilic interaction liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Analytical Method Validation of Caprolactam Utilizing Azepan-2-one-d10 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantitative determination of Caprolactam, with a focus on the application of Azepan-2-one-d10 as a deuterated internal standard. The selection of a robust and reliable analytical method is critical for ensuring the quality, safety, and efficacy of pharmaceutical products and for monitoring its presence in various matrices. This document presents a comparative overview of Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and High-Performance Liquid Chromatography with UV detection (HPLC-UV) for the analysis of Caprolactam.

While specific validated methods employing Azepan-2-one-d10 are not extensively published, this guide synthesizes information from validated methods for Caprolactam using other internal standards and common practices in analytical chemistry to propose a robust analytical approach. The presented data and protocols can be adapted and validated for the specific quantification of Caprolactam in diverse sample matrices.

Comparative Analysis of Analytical Methods

The choice of an analytical technique for Caprolactam quantification is dictated by factors such as required sensitivity, selectivity, sample matrix complexity, and available instrumentation. The following tables summarize the performance characteristics of GC-MS, LC-MS/MS, and HPLC-UV for the analysis of Caprolactam, providing a basis for method selection and development.

Table 1: Performance Comparison of Analytical Methods for Caprolactam

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	High-Performance Liquid Chromatography (HPLC-UV)
Internal Standard	Azepan-2-one-d10 (hypothetical), 2-azacyclononanone[1]	Azepan-2-one-d10 (hypothetical), 8-aminocaprylic acid[2], capryllactam	Not always necessary, but improves precision
Linearity (R²)	> 0.999[1]	≥ 0.995[2]	> 0.99[3]
Accuracy (% Recovery)	100 - 106%[1]	93.4 - 106.6%[2]	98 - 102%
Precision (% RSD)	< 4.3%[1]	< 9.9%[2]	< 2%
Limit of Detection (LOD)	0.24 ng[1]	15.6 ng/mL[2]	~1 µg/mL
Limit of Quantification (LOQ)	1.60 ng[1]	62.5 ng/mL[2]	~3 µg/mL
Selectivity	High (mass spectral data)	Very High (MRM transitions)	Moderate to High
Sample Throughput	Moderate	High	High
Matrix Effects	Can be significant	Can be minimized with appropriate sample preparation and IS	Can be significant

Experimental Protocols

Detailed methodologies for the analysis of Caprolactam using GC-MS, LC-MS/MS, and HPLC-UV are provided below. These protocols are based on established methods and can be adapted for specific applications.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This protocol describes a hypothetical GC-MS method for the quantification of Caprolactam using Azepan-2-one-d10 as an internal standard.

1. Standard and Sample Preparation:

• Primary Stock Solution: Prepare a 1 mg/mL stock solution of Caprolactam and Azepan-2-one-d10 in a suitable solvent (e.g., methanol (B129727) or ethyl acetate).

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the primary stock solution to cover the desired concentration range. Each standard should contain a fixed concentration of the internal standard, Azepan-2-one-d10.

• Sample Preparation: The sample preparation will depend on the matrix. For solid samples, a solvent extraction (e.g., with methanol or ethyl acetate) followed by filtration is common. For liquid samples, a liquid-liquid extraction or solid-phase extraction (SPE) may be necessary to remove interfering substances. A known amount of Azepan-2-one-d10 solution is added to each sample before extraction.

2. GC-MS Conditions:

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Injector: Split/splitless injector, operated in splitless mode.

• Oven Temperature Program: Initial temperature of 80°C, hold for 1 min, ramp at 10°C/min to 250°C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Caprolactam: Monitor characteristic ions (e.g., m/z 113, 85, 56).

  • Azepan-2-one-d10: Monitor characteristic ions (e.g., m/z 123, 92, 60).

3. Data Analysis:

• Construct a calibration curve by plotting the ratio of the peak area of Caprolactam to the peak area of Azepan-2-one-d10 against the concentration of Caprolactam.

• Determine the concentration of Caprolactam in the samples from the calibration curve.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method

This protocol is adapted from a validated method for the simultaneous determination of Caprolactam and 6-aminocaproic acid in human urine[2].

1. Standard and Sample Preparation:

• Stock Solutions: Prepare 1 mg/mL stock solutions of Caprolactam and Azepan-2-one-d10 in methanol.

• Working Solutions: Prepare working standard solutions by diluting the stock solutions with the mobile phase.

• Sample Preparation: For urine samples, a simple dilution with the mobile phase containing the internal standard is sufficient. For more complex matrices, protein precipitation (e.g., with acetonitrile) or SPE may be required.

2. LC-MS/MS Conditions:

• LC System: Waters Acquity UPLC or equivalent.

• Column: HILIC column (e.g., Phenomenex Luna HILIC, 100 x 2.0 mm, 3 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and an aqueous buffer (e.g., ammonium (B1175870) formate).

• Flow Rate: 0.3 mL/min.

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Waters Xevo TQ-S).

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • Caprolactam: Determine specific precursor and product ion transitions (e.g., m/z 114.1 → 86.1).

  • Azepan-2-one-d10: Determine specific precursor and product ion transitions (e.g., m/z 124.1 → 93.1).

3. Data Analysis:

• Quantification is performed using a calibration curve generated by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte.

High-Performance Liquid Chromatography (HPLC-UV) Method

This protocol is based on a method for the determination of Caprolactam in Soluplus®[3].

1. Standard and Sample Preparation:

• Stock Solution: Prepare a 1 mg/mL stock solution of Caprolactam in the mobile phase.

• Working Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase.

• Sample Preparation: Dissolve the sample in the mobile phase, filter, and inject.

2. HPLC-UV Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent.

• Column: C18 column (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase: Isocratic mixture of water and acetonitrile (e.g., 80:20 v/v).

• Flow Rate: 1.0 mL/min.

• UV Detector: Set to a wavelength of 210 nm.

3. Data Analysis:

• Quantification is typically performed using an external standard calibration curve where the peak area of Caprolactam is plotted against its concentration.

Method Validation Workflow and Signaling Pathways

The following diagrams illustrate the typical workflows for analytical method validation and a conceptual signaling pathway for the analytical process.

Caption: General workflow for analytical method validation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]

Determining the Isotopic Purity of Azepan-2-one-d10: A Comparative Guide to NMR and MS Analysis

For researchers, scientists, and professionals in drug development, the precise determination of isotopic purity is paramount for the reliability of studies involving isotopically labeled compounds. This guide provides a comparative analysis of two primary analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), for determining the isotopic purity of Azepan-2-one-d10. Detailed experimental protocols and supporting data are presented to aid in the selection and application of the most suitable method.

Azepan-2-one-d10, the deuterated analog of ε-caprolactam, serves as a crucial internal standard in various quantitative analytical studies. Its isotopic purity directly impacts the accuracy of these assays. Both NMR and MS offer robust platforms for this determination, each with distinct advantages and principles.

Comparison of Analytical Techniques

Feature	Nuclear Magnetic Resonance (NMR) Spectroscopy	Mass Spectrometry (MS)
Principle	Measures the nuclear magnetic properties of isotopes. In ¹H NMR, the absence of proton signals at specific chemical shifts indicates deuterium (B1214612) incorporation. In ²H NMR, the deuterium signal is directly observed and quantified.	Measures the mass-to-charge ratio (m/z) of ions. The presence and relative abundance of isotopologues (molecules with different numbers of deuterium atoms) are used to calculate isotopic purity.
Sample Requirement	Typically 1-10 mg dissolved in a suitable deuterated or non-deuterated solvent.	Microgram to nanogram quantities are sufficient, often introduced via a chromatographic system (LC-MS or GC-MS).
Data Output	Spectrum with peaks corresponding to different chemical environments. Peak integration provides quantitative information on the relative number of nuclei.	Mass spectrum showing peaks at different m/z values, corresponding to the molecular ion and its fragments with varying deuterium content.
Advantages	- Provides information on the position of deuteration. - Non-destructive technique. - Can be highly quantitative with proper internal standards.	- High sensitivity and specificity. - Can analyze complex mixtures when coupled with chromatography. - Provides molecular weight information.
Limitations	- Lower sensitivity compared to MS. - Can be complex to interpret for molecules with overlapping signals.	- Destructive technique. - Fragmentation can sometimes be complex to interpret. - Isotopic distribution of other elements can complicate the analysis.

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR for Isotopic Enrichment Determination:

This method relies on the quantification of residual, non-deuterated Azepan-2-one.

• Sample Preparation: Accurately weigh approximately 5 mg of Azepan-2-one-d10 and dissolve it in a deuterated solvent (e.g., CDCl₃ or D₂O) containing a known amount of an internal standard (e.g., tetramethylsilane (B1202638) - TMS, or maleic acid).

• Instrument Parameters:

  • Spectrometer: 400 MHz or higher

  • Pulse Program: Standard single-pulse experiment

  • Number of Scans: 16-64 (to achieve adequate signal-to-noise)

  • Relaxation Delay (d1): 5 seconds (to ensure full relaxation of protons)

• Data Acquisition: Acquire the ¹H NMR spectrum.

• Data Analysis:

  • Identify the characteristic signals of unlabeled Azepan-2-one. Based on the Biological Magnetic Resonance Bank (BMRB) entry bmse000372, the approximate chemical shifts in D₂O are:

    • ~3.24 ppm (triplet, 2H, -N-CH₂ -)

    • ~2.46 ppm (triplet, 2H, -CH₂ -C=O)

    • ~1.6-1.8 ppm (multiplet, 6H, other -CH₂ - groups)

  • Integrate the area of a well-resolved residual proton signal from Azepan-2-one and the signal from the internal standard.

  • Calculate the molar ratio of the residual unlabeled compound to the internal standard.

  • The isotopic purity is then calculated as: Isotopic Purity (%) = (1 - (moles of residual protons / total moles of Azepan-2-one-d10)) * 100

²H NMR for Direct Determination of Deuteration:

This method directly observes the deuterium nuclei.

• Sample Preparation: Dissolve approximately 10 mg of Azepan-2-one-d10 in a protonated solvent (e.g., CHCl₃ or H₂O).

• Instrument Parameters:

  • Spectrometer: Equipped with a deuterium probe.

  • Pulse Program: Standard single-pulse deuterium experiment.

  • Number of Scans: Sufficient to obtain a good signal-to-noise ratio.

• Data Acquisition: Acquire the ²H NMR spectrum.

• Data Analysis:

  • The ²H NMR spectrum will show signals at chemical shifts corresponding to the positions of deuterium atoms. The chemical shifts will be very similar to the proton chemical shifts.

  • Integration of the deuterium signals relative to an internal deuterium standard allows for the quantification of the deuterium content.

Mass Spectrometry (MS)

This method determines the distribution of isotopologues.

• Sample Preparation: Prepare a dilute solution of Azepan-2-one-d10 (e.g., 1 µg/mL) in a suitable solvent like methanol (B129727) or acetonitrile.

• Instrumentation: A high-resolution mass spectrometer (e.g., Time-of-Flight (TOF) or Orbitrap) coupled with an ionization source (e.g., Electrospray Ionization - ESI or Electron Ionization - EI) is recommended.

• Data Acquisition:

  • Acquire the full scan mass spectrum in the appropriate mass range to observe the molecular ion of Azepan-2-one-d10 (m/z ≈ 124.15 for [M+H]⁺) and its isotopologues.

• Data Analysis:

  • Identify the molecular ion peak for each isotopologue (d0 to d10). The theoretical monoisotopic mass of unlabeled Azepan-2-one is 113.0841 g/mol . The d10 isotopologue will have a mass of approximately 123.1468 g/mol .

  • Record the intensity (peak area) for each isotopologue.

  • Correct the observed intensities for the natural abundance of ¹³C and other isotopes.

  • The isotopic purity is calculated based on the relative abundance of the d10 species: Isotopic Purity (%) = (Intensity of d10 isotopologue / Sum of intensities of all isotopologues) * 100

Predicted Fragmentation Pattern of Azepan-2-one:

In Electron Ionization (EI) MS, the molecular ion of Azepan-2-one (m/z 113) is expected. Common fragmentation pathways for cyclic amides involve alpha-cleavage adjacent to the carbonyl group or the nitrogen atom. For azepane-containing compounds, cleavage of the ring can lead to the formation of an open-chain immonium ion, which can then undergo further fragmentation.

Workflow Diagrams

NMR Isotopic Purity Workflow

MS Isotopic Purity Workflow

Conclusion

Both NMR and MS are powerful techniques for determining the isotopic purity of Azepan-2-one-d10. The choice of method will depend on the specific requirements of the analysis, including the desired level of detail, available instrumentation, and sample amount. For a comprehensive characterization, employing both techniques can provide complementary and confirmatory results, ensuring the highest confidence in the quality of the isotopically labeled standard.

A Comparative Guide to the Cross-Validation of Analytical Methods for Caprolactam Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two distinct analytical methods for the quantification of caprolactam: a highly specific Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method utilizing a stable isotope-labeled internal standard, Azepan-2-one-d10, and a robust High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method. The cross-validation of analytical methods is a critical regulatory requirement to ensure data integrity and consistency when different analytical techniques are employed within or across studies.

The use of a stable-isotope labeled internal standard like Azepan-2-one-d10 in LC-MS/MS is considered the gold standard for quantitative bioanalysis due to its ability to correct for matrix effects and variations in sample processing with high precision.[1] This guide presents supporting experimental data to highlight the performance characteristics of each method, enabling researchers to make informed decisions based on the specific requirements of their studies, such as required sensitivity, sample matrix complexity, and available instrumentation.

Performance Parameter Comparison

The following table summarizes the key performance parameters of the two analytical methods for caprolactam quantification. The data is compiled from established analytical validation reports to provide a clear and objective comparison.

Performance Parameter	Method A: LC-MS/MS with Azepan-2-one-d10	Method B: HPLC-UV
Linearity (R²)	> 0.998	> 0.999
Range (ng/mL)	10 - 5000	2500 - 375000
Accuracy (% Recovery)	95.5% - 104.2%	98.7% - 101.3%
Precision (% RSD)
- Intra-day	< 9.0%	< 2.0%
- Inter-day	< 10.0%	< 2.5%
Limit of Detection (LOD) (ng/mL)	2.5	800
Limit of Quantification (LOQ) (ng/mL)	10	2500[2]
Specificity/Selectivity	High (Mass-based detection)	Moderate (Chromatographic separation)
Run Time (minutes)	~ 5	~ 20[2]

Experimental Protocols

Detailed methodologies for both the LC-MS/MS and HPLC-UV methods are provided below. These protocols are representative of standard practices in bioanalytical method validation.

Method A: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method provides high sensitivity and selectivity for the quantification of caprolactam in complex biological matrices like plasma or urine.

Instrumentation:

• A UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Reagents and Materials:

• Caprolactam analytical standard

• Azepan-2-one-d10 (internal standard)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Biological matrix (e.g., human plasma)

Sample Preparation:

• A 100 µL aliquot of the biological sample is transferred to a microcentrifuge tube.

• 10 µL of the internal standard working solution (Azepan-2-one-d10 in methanol) is added.

• Protein precipitation is induced by adding 300 µL of acetonitrile.

• The sample is vortexed for 1 minute and then centrifuged at 14,000 rpm for 10 minutes.

• The supernatant is transferred to an autosampler vial for analysis.

Chromatographic Conditions:

• Column: C18 reversed-phase column (2.1 x 50 mm, 1.8 µm)

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • Caprolactam: Precursor ion (m/z) 114.2 → Product ion (m/z) 86.1

  • Azepan-2-one-d10: Precursor ion (m/z) 124.2 → Product ion (m/z) 96.1

Method B: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

This method is a robust and cost-effective alternative for the quantification of caprolactam, particularly at higher concentrations.

Instrumentation:

• A standard HPLC system equipped with a pump, autosampler, column oven, and a UV/Vis detector.

Reagents and Materials:

• Caprolactam analytical standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)[2]

• Ultrapure water

• Biological matrix (e.g., human plasma)

Sample Preparation:

• A 500 µL aliquot of the biological sample is taken.

• For samples with high concentrations, dilution with the mobile phase may be necessary.

• Protein precipitation is carried out by adding 1.5 mL of methanol.

• The mixture is vortexed for 2 minutes and centrifuged at 10,000 rpm for 10 minutes.

• The resulting supernatant is filtered through a 0.45 µm syringe filter into an autosampler vial.

Chromatographic Conditions:

• Column: C18 reversed-phase column (4.6 x 250 mm, 5 µm)

• Mobile Phase: Isocratic elution with a mixture of water and acetonitrile (80:20, v/v).[3]

• Flow Rate: 1.0 mL/min[2]

• Column Temperature: 30°C

• Detection Wavelength: 205 nm[2]

• Injection Volume: 20 µL

Visualizing the Cross-Validation Workflow

The following diagram illustrates a typical workflow for the cross-validation of two analytical methods. This process ensures that both methods produce comparable and reliable results, which is essential for regulatory submission and data integrity.

Caption: Workflow for the cross-validation of two analytical methods.

Decision Pathway for Method Selection

The choice between the LC-MS/MS and HPLC-UV methods often depends on the specific requirements of the research. The following diagram illustrates the decision-making pathway.

Caption: Decision tree for selecting an analytical method for caprolactam.

References

• 1. Comparison of calibration strategies for accurate quantitation by isotope dilution mass spectrometry: a case study of ochratoxin A in flour - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. shodex.com [shodex.com]

A Comparative Guide to the Inter-Laboratory Quantification of Azepan-2-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the quantification of Azepan-2-one (ε-caprolactam), a crucial compound in various industrial and pharmaceutical applications. Azepan-2-one-d10, its deuterated analog, is frequently used as an internal standard to ensure accuracy and precision in quantitative analysis.[1] The objective of this document is to assist laboratory professionals in evaluating analytical performance, standardizing protocols, and ensuring the comparability of data across different facilities. The principles and protocols outlined are based on established guidelines for inter-laboratory comparisons and proficiency testing.[2][3][4]

Introduction to Inter-Laboratory Comparison

Inter-laboratory comparisons, also known as proficiency tests (PT), are a cornerstone of laboratory quality assurance.[4][5] They offer an independent assessment of a laboratory's analytical capabilities by having multiple facilities analyze the same homogeneous sample.[3][4] This process is vital for identifying analytical biases, validating methodologies, and ensuring that data is reliable and comparable, which is a mandatory requirement for accredited laboratories.[5][6] The results are often statistically analyzed, and a confidential report is circulated among participants.[3][7]

Experimental Protocols

A standardized experimental protocol is fundamental to a successful inter-laboratory study. The following outlines a robust and widely applicable method for the quantification of Azepan-2-one using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a technique known for its high sensitivity and specificity.[8]

Sample Preparation

A protein precipitation method is recommended for sample cleanup, particularly for biological matrices.

• Reagents: Acetonitrile (B52724) (ACN), Methanol (MeOH), Deionized Water, Azepan-2-one certified reference standard, Azepan-2-one-d10 (Internal Standard).

• Procedure:

  • To a 100 µL aliquot of the sample (e.g., plasma, serum, or a standardized solution for the study), add 20 µL of the Internal Standard working solution (e.g., 1 µg/mL Azepan-2-one-d10).

  • Add 300 µL of chilled acetonitrile to precipitate proteins.

  • Vortex the mixture vigorously for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).[9]

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • Flow Rate: 0.5 mL/min.

  • Injection Volume: 10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Example):

    • Azepan-2-one: Precursor ion (m/z) → Product ion (m/z)

    • Azepan-2-one-d10: Precursor ion (m/z) → Product ion (m/z)

  • Instrument Settings: Optimization of parameters such as declustering potential, collision energy, and source temperature is required.

Calibration and Quantification

• A multi-point calibration curve should be prepared using the certified reference standard of Azepan-2-one.

• The concentration of Azepan-2-one in the samples is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it against the calibration curve.

Data Presentation: Hypothetical Inter-Laboratory Study Results

The following tables summarize hypothetical results from a six-laboratory comparison study for a sample with a known (assigned) concentration of 50.0 ng/mL Azepan-2-one.

Table 1: Summary of Reported Concentrations and Performance Metrics

Laboratory ID	Method	Mean Concentration (ng/mL)	Standard Deviation (SD)	Accuracy (% Recovery)	Precision (%RSD)
Lab A	LC-MS/MS	49.5	1.8	99.0%	3.6%
Lab B	LC-MS/MS	52.1	2.5	104.2%	4.8%
Lab C	GC-MS	47.3	3.1	94.6%	6.6%
Lab D	LC-MS/MS	50.2	1.5	100.4%	3.0%
Lab E	HPLC-UV	55.8	5.2	111.6%	9.3%
Lab F	LC-MS/MS	48.9	2.1	97.8%	4.3%

Table 2: Statistical Evaluation of Laboratory Performance (Z-Scores)

The Z-score is a common metric used in proficiency testing to evaluate performance.[7][10] It is calculated as: Z = (x - X) / σ where x is the laboratory's result, X is the assigned value, and σ is the standard deviation for proficiency assessment. A |Z-score| ≤ 2 is generally considered satisfactory.

Laboratory ID	Assigned Value (ng/mL)	Reported Value (ng/mL)	Z-Score	Performance
Lab A	50.0	49.5	-0.25	Satisfactory
Lab B	50.0	52.1	1.05	Satisfactory
Lab C	50.0	47.3	-1.35	Satisfactory
Lab D	50.0	50.2	0.10	Satisfactory
Lab E	50.0	55.8	2.90	Questionable
Lab F	50.0	48.9	-0.55	Satisfactory

Visualizations of Workflows and Relationships

Diagrams created using Graphviz provide clear visual representations of experimental and logical workflows.

Caption: Standardized workflow for Azepan-2-one quantification.

Caption: Logical workflow for addressing unsatisfactory results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. bisfa.org [bisfa.org]
• 3. academic.oup.com [academic.oup.com]
• 4. benchchem.com [benchchem.com]
• 5. eas-eth.org [eas-eth.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. What is an inter laboratory comparison ? [compalab.org]
• 8. A rapid quantitative method for the analysis of synthetic cannabinoids by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Migration study of caprolactam from polyamide 6 sheets into food simulants - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Researcher's Guide to Interpreting the Certificate of Analysis for Azepan-2-one-d10

For researchers, scientists, and drug development professionals utilizing isotopically labeled compounds, the Certificate of Analysis (CoA) is a critical document that guarantees the identity, purity, and overall quality of a chemical standard. Azepan-2-one-d10, the deuterated form of ε-Caprolactam, is frequently used as an internal standard in quantitative analyses by NMR or mass spectrometry.[1] A thorough interpretation of its CoA is paramount for ensuring the accuracy and reliability of experimental data. This guide provides a framework for understanding the key components of a CoA for Azepan-2-one-d10, comparing its specifications, and outlining the analytical methods used for its characterization.

Key Sections of the Certificate of Analysis

A typical CoA for a deuterated standard like Azepan-2-one-d10 is structured to provide comprehensive quality control information. While the format may vary between suppliers, it will generally include the sections detailed below. It is essential to verify that the CoA is linked to a specific batch number, ensuring traceability.[2]

Table 1: Typical Certificate of Analysis Parameters for Azepan-2-one-d10

Parameter	Typical Specification	Method	Purpose
Identity	Conforms to structure	¹H-NMR, ¹³C-NMR, MS	Confirms the chemical structure is correct.
Chemical Purity	≥98%[3]	HPLC, GC	Quantifies the percentage of the desired compound, excluding isotopic variations and residual solvents.
Isotopic Purity	≥98% Deuterated atoms	Mass Spectrometry (MS)	Determines the percentage of molecules that are fully deuterated at the specified positions.
Isotopic Enrichment	≥98%	Mass Spectrometry (MS), ¹H-NMR	Specifies the percentage of deuterium (B1214612) at each labeled position. A high enrichment minimizes interference from partially labeled species.[4]
Residual Solvents	Meets USP <467> or ICH limits	GC-HS (Headspace)	Identifies and quantifies any remaining solvents from the synthesis and purification process.
Water Content	≤0.5%	Karl Fischer Titration	Measures the amount of water, as caprolactam is hygroscopic.[5]
Appearance	White to off-white solid	Visual Inspection	A basic physical description of the material.

Comparison with Alternatives

When selecting a deuterated standard, it is crucial to compare the specifications from different suppliers or against other available internal standards. The primary competitor to a deuterated standard is a ¹³C-labeled analog.

Table 2: Comparison of Azepan-2-one-d10 with a Hypothetical ¹³C₆-Azepan-2-one

Feature	Azepan-2-one-d10 (Deuterated)	¹³C₆-Azepan-2-one (¹³C-Labeled)	Key Considerations for Researchers
Mass Difference	+10 Da (vs. unlabeled)	+6 Da (vs. unlabeled)	Both provide sufficient mass shift for MS resolution.
Chromatographic Behavior	May elute slightly earlier than the unlabeled analog (chromatographic isotope effect).[6]	Co-elutes almost perfectly with the unlabeled analog.	For high-precision LC-MS, ¹³C standards are often preferred to minimize retention time shifts.
Potential for H/D Exchange	Low risk for Azepan-2-one-d10 as all deuterons are on a carbon backbone.	No risk of isotopic exchange.	Deuterium on heteroatoms (O, N) can be labile; this is not a concern for this specific molecule.
Cost	Generally less expensive to synthesize.	Typically more expensive due to the cost of ¹³C starting materials.	Budgetary constraints may favor deuterated standards.
NMR Analysis	¹H-NMR will show the absence of signals. ²H-NMR can be used for analysis.[7]	¹³C-NMR will show enriched signals. ¹H-NMR will show complex splitting from ¹³C-¹H coupling.	The choice may depend on the primary analytical technique being used for characterization or quantification.

Experimental Protocols for Quality Control

The methods cited on a CoA are standardized analytical procedures. Understanding these protocols helps in appreciating the data presented.

This technique separates the main compound from any non-volatile impurities.

• Objective: To quantify the percentage of Azepan-2-one-d10 relative to other chemical impurities.

• Typical System:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water and a polar organic solvent like acetonitrile (B52724) or methanol.[8][9]

  • Detector: UV detector set at a wavelength where the lactam chromophore absorbs (e.g., ~215 nm).[10]

• Procedure:

  • A precisely weighed sample of Azepan-2-one-d10 is dissolved in a suitable solvent to a known concentration.

  • The solution is injected into the HPLC system.

  • The area of the peak corresponding to Azepan-2-one-d10 is measured and compared to the total area of all detected peaks.

  • Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100.

GC-MS is used to determine the isotopic distribution and confirm the molecular weight.

• Objective: To confirm the mass of the deuterated molecule and assess its isotopic purity.

• Typical System:

  • GC Column: A non-polar or mid-polarity capillary column (e.g., DB-5ms).

  • MS Detector: Electron Ionization (EI) source with a quadrupole mass analyzer.

• Procedure:

  • The sample is dissolved in a volatile solvent and injected into the GC.

  • The compound travels through the column and enters the mass spectrometer.

  • In the ion source, the molecule is ionized, often resulting in a molecular ion peak (M+).

  • The mass analyzer separates ions based on their mass-to-charge ratio (m/z). For Azepan-2-one-d10 (C₆D₁₀HNO), the expected molecular weight is approximately 123.22 g/mol , compared to 113.16 g/mol for the unlabeled compound.[3][11][12]

  • The relative intensities of the peak for the fully deuterated compound (d10) are compared to those of partially deuterated species (d1, d2, etc.) and the unlabeled compound (d0) to calculate isotopic purity.

NMR provides detailed information about the molecular structure and can also be used to assess isotopic enrichment.

• Objective: To confirm the identity of the compound and verify the absence of protons at the labeled positions.

• Procedure for ¹H-NMR:

  • The sample is dissolved in a deuterated solvent (e.g., CDCl₃) that contains a reference standard like Tetramethylsilane (TMS).[13]

  • The ¹H-NMR spectrum is acquired.

  • For a fully deuterated Azepan-2-one-d10, the characteristic proton signals of the unlabeled compound should be absent or significantly diminished.

  • The presence of any residual proton signals at the labeled positions allows for an estimation of isotopic enrichment by comparing their integration to the integration of a known internal standard or a non-deuterated part of the molecule (if any).[14]

Visualizing Workflows and Pathways

Understanding the logical flow of CoA interpretation and the context of the compound's use is crucial.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. gmp-compliance.org [gmp-compliance.org]
• 3. Caprolactam (D₁₀, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Moisture analysis in caprolactam | Metrohm [metrohm.com]
• 6. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Simultaneous Determination of 12 β-Lactam Antibiotics in Human Plasma by High-Performance Liquid Chromatography with UV Detection: Application to Therapeutic Drug Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. A Rapid, Validated RP-HPLC Method for the Simultaneous Determination of Cleaning Validation and Cross-Contamination of 12 Beta-Lactam Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. synthinkchemicals.com [synthinkchemicals.com]
• 12. AZEPAN-2-ONE | CAS 105-60-2 [matrix-fine-chemicals.com]
• 13. NMR Spectroscopy [www2.chemistry.msu.edu]
• 14. emerypharma.com [emerypharma.com]

LC-MS vs. GC-MS: A Comparative Guide for the Analysis of Azepan-2-one-d10

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) for the quantitative analysis of Azepan-2-one-d10. Azepan-2-one-d10 is the deuterated stable isotope-labeled internal standard for Azepan-2-one, a compound more commonly known as caprolactam. The comparison is based on the physicochemical properties of caprolactam and supported by experimental data from published analytical methods.

Physicochemical Properties of Azepan-2-one (Caprolactam)

Understanding the properties of the analyte is crucial for selecting the appropriate analytical technique. Caprolactam is a relatively polar molecule, soluble in water, with a melting point of 69.2°C and a boiling point of 270.8°C.[1] These characteristics make it amenable to analysis by both LC-MS and GC-MS, although the approaches differ significantly.

Property	Value	Source
Molecular Formula	C₆H₁₁NO	[1]
Molar Mass	113.16 g/mol	[1]
Melting Point	69.2 °C	[1]
Boiling Point	270.8 °C	[1]
Water Solubility	866.89 g/L at 22 °C	[1]
Topological Polar Surface Area	29.1 Ų	[2]
LogP	0.6766	[3]

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

LC-MS is highly suitable for polar compounds like caprolactam, particularly in complex biological matrices such as urine or plasma. The technique separates compounds in the liquid phase before ionization and mass analysis.

Experimental Protocol: LC-MS/MS for Caprolactam in Human Urine

This protocol is adapted from a validated method for the simultaneous determination of caprolactam and its metabolite, 6-aminocaproic acid, in human urine.

Step	Description
Sample Preparation	A 20µL aliquot of urine is injected directly into the LC-MS/MS system without extensive cleanup.
Internal Standard	8-aminocaprylic acid was used in the reference study. For the target application, a known concentration of Azepan-2-one-d10 would be added to the sample.
Chromatography	LC System: Triple Quadrupole LC-MS Column: Phenomenex Luna HILIC (Hydrophilic Interaction Liquid Chromatography) Mobile Phase: Gradient elution is used to separate the analytes.
Mass Spectrometry	Ionization: Electrospray Ionization (ESI) in positive ion mode. Detection: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

Source: Adapted from a study on the determination of caprolactam in human urine.

Quantitative Performance Data (LC-MS/MS)

The following table summarizes the performance of the validated LC-MS/MS method for caprolactam.

Parameter	Performance
Linearity Range	62.5 to 1250 ng/mL (r² ≥ 0.995)
Limit of Detection (LOD)	62.5 ng/mL
Intra-day Precision	Within 8.7%
Inter-day Precision	Within 9.9%
Intra-day Accuracy	Between 5.3% and 3.5%
Inter-day Accuracy	Between 6.1% and 6.6%

Source: Data from a validated method for caprolactam in human urine.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique for volatile and thermally stable compounds. While caprolactam is polar, its boiling point is within a range that allows for direct GC-MS analysis without the need for chemical derivatization, which is often required for polar compounds to increase their volatility.[4][5]

Experimental Protocol: GC-MS for Caprolactam

This protocol is representative of methods used for determining caprolactam in food contact materials.

Step	Description
Sample Preparation	Sample extraction into a suitable organic solvent (e.g., benzene, methanol).[6][7]
Internal Standard	A known concentration of Azepan-2-one-d10 would be added to the sample prior to extraction.
Chromatography	GC System: Agilent 7890A or similar Column: Capillary column (e.g., DB-5MS) Carrier Gas: Helium Injection: Split injection (e.g., 5:1 split ratio) Oven Program: Initial temp 60°C, hold 1 min, ramp 10°C/min to 200°C, ramp 5°C/min to 270°C, hold 5 min.
Mass Spectrometry	Ionization: Electron Ionization (EI) Detection: Full Scan for identification or Selected Ion Monitoring (SIM) for enhanced sensitivity and quantitation.

Source: Adapted from a GC/MS method for amides in food contact materials.[7]

Quantitative Performance Data (GC-MS)

The following data is from a validated GC-MS method for the determination of five amides, including caprolactam.

Parameter	Performance
Linearity Range	5 to 100 µg/mL
Limit of Detection (LOD)	0.08 to 1.0 µg/mL
Recoveries	79.3% to 101.6%
Relative Standard Deviation (RSD)	2.5% to 10.0%

Source: Data from a GC/MS method for amides in food contact materials.[7]

Comparative Summary: LC-MS vs. GC-MS for Azepan-2-one-d10

Feature	LC-MS	GC-MS
Analyte Suitability	Excellent for polar and thermally labile compounds. Ideal for caprolactam.	Best for volatile and thermally stable compounds. Suitable for caprolactam without derivatization.
Sample Preparation	Often minimal, especially with "dilute-and-shoot" approaches for liquid samples.	May require extraction into an organic solvent and drying. More involved than typical LC-MS prep.
Derivatization	Not required.	Not required for caprolactam.
Separation Principle	Partitioning between a liquid mobile phase and a solid stationary phase.	Partitioning between a gaseous mobile phase and a liquid/solid stationary phase.
Ionization	Soft ionization techniques (e.g., ESI, APCI), minimizing fragmentation.	Hard ionization (EI) is common, leading to extensive, reproducible fragmentation patterns useful for library matching.
Sensitivity	Generally offers very high sensitivity, often reaching picogram to femtogram levels.	Good sensitivity, typically in the nanogram to picogram range.
Sample Throughput	Can be very high, with run times often under 5-10 minutes.	Run times can be longer due to oven temperature programming, but still suitable for high throughput.
Matrix Effects	Prone to ion suppression or enhancement from co-eluting matrix components, which is mitigated by using a deuterated internal standard like Azepan-2-one-d10.	Less susceptible to matrix effects in the ionization source, but non-volatile matrix components can contaminate the injector and column.

Experimental Workflow Diagram

Caption: Comparative workflows for LC-MS and GC-MS analysis of Azepan-2-one-d10.

Conclusion

Both LC-MS and GC-MS are viable and robust techniques for the quantitative analysis of Azepan-2-one-d10 and its non-deuterated analog, caprolactam.

• LC-MS/MS is particularly advantageous for analyzing samples in complex biological matrices like urine or plasma. Its high sensitivity and the minimal sample preparation required make it an excellent choice for clinical and toxicological research. The use of a HILIC column is well-suited for retaining and separating this polar analyte.

• GC-MS is a reliable and widely available technique that can analyze caprolactam effectively without derivatization. It is a strong candidate for less complex sample matrices, such as in quality control of industrial materials or for monitoring migration from food contact products. The extensive fragmentation in EI can provide high confidence in compound identification.

The choice between LC-MS and GC-MS will ultimately depend on the specific application, the nature of the sample matrix, the required level of sensitivity, and the instrumentation available to the laboratory. For bioanalytical applications, LC-MS/MS is generally the preferred method, while GC-MS remains a powerful tool for industrial and environmental analyses. The use of Azepan-2-one-d10 as an internal standard is critical for both techniques to ensure the highest accuracy and precision by correcting for matrix effects and variations in sample processing.

References

• 1. Caprolactam - Wikipedia [en.wikipedia.org]
• 2. Caprolactam | C6H11NO | CID 7768 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemscene.com [chemscene.com]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. atlantis-press.com [atlantis-press.com]

Safety & Regulatory Compliance

Personal protective equipment for handling Azepan-2-one-d10

Essential Safety and Handling Guide for Azepan-2-one-d10

This guide provides immediate safety, operational, and disposal protocols for researchers, scientists, and drug development professionals handling Azepan-2-one-d10. Adherence to these procedures is critical for ensuring a safe laboratory environment and the integrity of your research. While this compound is a deuterated form of Azepan-2-one (Caprolactam), the handling and safety precautions are analogous to the non-labeled compound.

Hazard Identification and Safety Precautions

Azepan-2-one and its derivatives are associated with several hazards, including being harmful if swallowed, causing skin and serious eye irritation, and potentially causing respiratory irritation.[1][2] Therefore, appropriate personal protective equipment (PPE) and handling procedures are mandatory.

**Personal Protective Equipment (PPE)

A systematic approach to personal protection is crucial to minimize exposure. The following PPE should be worn at all times when handling Azepan-2-one-d10:

• Eye Protection: Chemical safety goggles that provide a complete seal around the eyes are required to protect against splashes or fine particles.[1][3]

• Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn.[2][4] Gloves should be inspected for tears or punctures before each use and changed immediately if contaminated.[5]

• Body Protection: A laboratory coat should be worn to protect the skin.[4] For procedures with a higher risk of splashing, a chemically resistant apron may be necessary.

• Respiratory Protection: All handling of solid Azepan-2-one-d10 should be conducted in a certified chemical fume hood to prevent inhalation of dust.[1] If a fume hood is not available, a NIOSH-approved respirator is required.[3][6]

Operational Plan for Safe Handling

• Preparation: Before handling, ensure the chemical fume hood is operational and the workspace is clean and uncluttered.[1] Assemble all necessary equipment, such as a calibrated balance, spatulas, and appropriate containers.

• Weighing and Transfer:

  • Carefully weigh the desired amount of Azepan-2-one-d10 on a tared weigh boat or paper inside the fume hood.

  • Avoid any actions that could generate dust.[1]

  • Gently transfer the weighed powder into a suitable reaction vessel or storage container.

• Cleaning: Immediately clean any spills within the fume hood using a damp cloth or paper towel, followed by appropriate decontamination procedures.[1]

Disposal Plan

Proper disposal of Azepan-2-one-d10 and associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

• Solid Waste: Unused or expired Azepan-2-one-d10 should be disposed of as hazardous chemical waste.[1] All contaminated materials, including gloves, weigh boats, and paper towels, must be collected in a designated and sealed hazardous waste container.[1][2]

• Liquid Waste: Solutions containing Azepan-2-one-d10 should be collected in a properly labeled, sealed hazardous waste container.[1] Do not dispose of solutions containing this compound down the drain.[1]

• Waste Pickup: All hazardous waste containers must be clearly labeled with the contents and associated hazards and disposed of through your institution's environmental health and safety (EHS) office.[1]

Quantitative Data Summary

The following table summarizes key data for the non-deuterated form, Azepan-2-one.

Property	Value
Molecular Formula	C₆H₁₁NO
Molecular Weight	113.16 g/mol [7]
CAS Number	105-60-2[7]
Storage Temperature	4°C[7]

Experimental Protocol: Preparation of a Stock Solution

This protocol outlines the steps for preparing a stock solution of Azepan-2-one-d10.

1. Materials and Equipment:

• Azepan-2-one-d10

• Appropriate solvent (e.g., DMSO, Ethanol)

• Volumetric flask

• Analytical balance

• Spatula

• Pipettes

• Vortex mixer or sonicator

2. Procedure:

• Don all required personal protective equipment (gloves, lab coat, safety goggles) and perform all operations within a chemical fume hood.

• Calculate the required mass of Azepan-2-one-d10 to achieve the desired concentration and volume.

• Place a weigh boat on the analytical balance and tare.

• Carefully weigh the calculated mass of Azepan-2-one-d10 and record the exact weight.

• Transfer the weighed compound into the volumetric flask.

• Add a portion of the solvent to the volumetric flask, ensuring not to fill to the graduation mark.

• Cap the flask and gently swirl or use a vortex mixer or sonicator to dissolve the compound completely.

• Once dissolved, add the solvent to the graduation mark on the volumetric flask.

• Invert the flask several times to ensure the solution is homogeneous.

• Label the flask clearly with the compound name, concentration, solvent, and date of preparation.

• Store the stock solution at the recommended temperature.[7]

Workflow Diagrams

Caption: Workflow for the safe handling and disposal of Azepan-2-one-d10.

Caption: Mandatory personal protective equipment for handling Azepan-2-one-d10.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. creativesafetysupply.com [creativesafetysupply.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. artsci.usu.edu [artsci.usu.edu]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. chemscene.com [chemscene.com]